5-Nitronaphthalene-2-sulfonic acid

• CAS: 6272-01-1

Core Science & Biosynthesis

What is the chemical structure and molecular weight of 5-Nitronaphthalene-2-sulfonic acid

Title: Technical Whitepaper: Structural Elucidation and Process Chemistry of 5-Nitronaphthalene-2-Sulfonic Acid

Executive Summary As a Senior Application Scientist, I have structured this technical guide to move beyond basic chemical descriptors, focusing instead on the mechanistic causality that governs the synthesis, isolation, and downstream application of 5-nitronaphthalene-2-sulfonic acid . This compound is a critical electrophilic intermediate in the synthesis of azo dyes, pharmaceuticals, and complex macromolecules. By understanding its structural architecture and the thermodynamic principles behind its purification, researchers can optimize yields and ensure high-fidelity downstream reactions.

Chemical Identity and Structural Architecture

5-Nitronaphthalene-2-sulfonic acid (also designated as 1-nitro-6-naphthalenesulfonic acid) is a bicyclic aromatic compound characterized by a rigid, planar naphthalene core substituted with two strongly electron-withdrawing groups: a nitro group (–NO₂) at the C5 position and a sulfonic acid group (–SO₃H) at the C2 position.

Electronic Causality: The presence of the sulfonic acid group at C2 significantly deactivates the substituted ring toward electrophilic attack. Consequently, any further substitution (such as the initial nitration used to synthesize this molecule) is directed to the more electron-rich, unsubstituted ring. The alpha positions (C5 and C8) are kinetically favored over beta positions due to the stabilization of the resulting arenium ion intermediate through extended conjugation.

To support analytical and process chemistry workflows, the core quantitative identifiers of 5-nitronaphthalene-2-sulfonic acid are summarized below, verified against the1[1].

Table 1: Core Chemical Identifiers & Physicochemical Properties

Property	Quantitative Value / Descriptor
IUPAC Name	5-nitronaphthalene-2-sulfonic acid
CAS Registry Number	86-69-1
Molecular Formula	C₁₀H₇NO₅S
Molecular Weight	253.23 g/mol
Canonical SMILES	O=N(=O)c1cccc2cc(S(=O)(=O)O)ccc12
InChIKey	ZAPHEIOXULZTDR-UHFFFAOYSA-N
Common Synonyms	1-nitro-6-naphthalenesulfonic acid

Mechanistic Pathway: Synthesis and Isomeric Resolution

The industrial synthesis of 5-nitronaphthalene-2-sulfonic acid relies on the nitration of 2-naphthalenesulfonic acid. However, this reaction inherently produces a mixture of 5-nitro and 8-nitro isomers.

Causality of Separation: The critical challenge in this workflow is isolating the 5-nitro isomer with high purity. We achieve this through a self-validating fractional crystallization protocol leveraging magnesium salts. Because the hydration energy and crystal lattice packing of the magnesium salt of the 5-nitro isomer differ significantly from the 8-nitro isomer, the 5-nitro magnesium salt exhibits markedly lower solubility in cold water, allowing for selective precipitation[2].

Experimental Protocol 1: Synthesis and Magnesium Salt Crystallization

This protocol is designed as a self-validating system; the visual precipitation of the filter cake confirms the successful differentiation of the isomers based on their solubility products.

• Nitration: Slowly add a mixed acid solution (HNO₃/H₂SO₄) to 2-naphthalenesulfonic acid, maintaining the reaction temperature strictly between 20–30°C to prevent over-nitration and oxidative degradation.

• Neutralization: Transfer the mixed isomer solution to a neutralization vessel and slowly add Magnesium Carbonate (MgCO₃) until the evolution of CO₂ ceases and the pH stabilizes.

• Concentration: Heat the solution to concentrate the magnesium nitrosulfonate salts to approximately 120 g/L.

• Fractional Crystallization: Cool the concentrated solution to exactly 30°C at a controlled rate of 1°C/min.

• Filtration: Filter the resulting slurry. The filter cake contains the highly pure 5-nitro-2-naphthalenesulfonic acid magnesium salt, while the filtrate retains the highly soluble 8-nitro-2-naphthalenesulfonic acid magnesium salt.

Caption: Fig 1: Synthesis and magnesium salt fractional crystallization workflow.

Downstream Application: Reduction to 1,6-Cleve's Acid

The primary industrial utility of 5-nitronaphthalene-2-sulfonic acid is its reduction to 5-amino-2-naphthalenesulfonic acid (CAS 119-79-9, MW: 223.25 g/mol ), universally known as 1,6-Cleve's acid [3][4].

Causality of Reduction Conditions: Historically, nitroarenes were reduced using the Zinin reduction method (utilizing sulfides)[5]. However, modern green chemistry and high-yield pharmaceutical standards mandate catalytic hydrogenation. Using a Palladium on Carbon (Pd/C) catalyst under high hydrogen pressure facilitates a clean reduction. The catalyst adsorbs both the hydrogen gas and the nitroaromatic substrate, drastically lowering the activation energy required for the sequential transfer of hydrogen atoms. This yields the amine and water without generating toxic, stoichiometric metal sulfide waste[2].

Experimental Protocol 2: High-Pressure Catalytic Hydrogenation

This methodology ensures the complete conversion of the nitro group while preserving the integrity of the sulfonic acid moiety.

• Substrate Preparation: Dissolve the isolated 5-nitro-2-naphthalenesulfonic acid magnesium salt (from Protocol 1) in deionized water to create a homogeneous aqueous solution.

• Catalyst Loading: Transfer the solution to a high-pressure hydrogenation reactor and add 2.0 g of Pd/C catalyst per 250 g of solution.

• Hydrogenation: Purge the reactor with nitrogen, then pressurize with Hydrogen gas (H₂) to 2.0–8.0 MPa. Heat the reactor to 150°C. Maintain agitation for 0.5 to 1 hour until hydrogen uptake ceases.

• Catalyst Removal: Filter the hot reduced solution immediately to recover the Pd/C catalyst for regeneration.

• Acid Precipitation: Add 48% sulfuric acid to the filtrate dropwise until the system reaches a pH of 2.0.

  • Mechanistic Note: At pH 2.0, the molecule reaches its isoelectric point, forming a neutral zwitterion (the basic amine is protonated, and the acidic sulfonate is deprotonated). This drastically reduces its aqueous solubility, causing the 1,6-Cleve's acid to precipitate out of solution as a high-purity solid.

• Recovery: Filter, wash with cold water, and dry the precipitate to obtain pure 1,6-Cleve's acid.

Caption: Fig 2: High-pressure catalytic hydrogenation pathway to 1,6-Cleve's acid.

References

• Title: AC1L92NH 86-69-1 wiki Source: Guidechem URL
• Source: Patsnap (Patent Database)
• Source: PubChem (National Institutes of Health)
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• Title: The Zinin reduction of nitroarenes Source: Sciencemadness Library URL

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5-Nitronaphthalene-2-sulfonic acid physical and chemical properties

An In-depth Technical Guide to 5-Nitronaphthalene-2-sulfonic Acid

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 5-Nitronaphthalene-2-sulfonic acid, a key intermediate in the chemical and pharmaceutical industries. The document delineates its core physical and chemical properties, methods of synthesis, and characteristic reactivity. Furthermore, it offers insights into its principal applications, outlines validated analytical methodologies for its characterization, and establishes rigorous protocols for safe handling and storage. This guide is intended for researchers, chemists, and professionals in drug development who require a detailed understanding of this compound for laboratory and industrial applications.

Introduction and Molecular Identity

5-Nitronaphthalene-2-sulfonic acid (CAS No: 6272-01-1) is an organic compound derived from naphthalene.[1] It belongs to the class of aromatic sulfonic acids, which are characterized by the presence of a sulfonic acid group (–SO₃H) attached to a naphthalene ring system that is also substituted with a nitro group (–NO₂). The strategic placement of these functional groups makes it a versatile precursor, particularly in the synthesis of dyestuffs and specialized pharmaceutical intermediates.[2][3] Its high water solubility, a characteristic of sulfonic acids, distinguishes it from its parent naphthalene and is crucial for its utility in aqueous reaction systems.[4][5]

Chemical Structure and IUPAC Name

• IUPAC Name: 5-Nitronaphthalene-2-sulfonic acid

• CAS Number: 6272-01-1[1]

• Molecular Formula: C₁₀H₇NO₅S[1]

• Molecular Weight: 253.23 g/mol [6]

• Canonical SMILES: C1=CC=C2C(=C1)C=C(C=C2[O-])S(=O)(=O)O

The structure consists of a naphthalene bicyclic system. A sulfonic acid group is attached at position 2, and a nitro group is at position 5. The electron-withdrawing nature of both the nitro and sulfonic acid groups significantly influences the chemical reactivity of the aromatic ring.

Physicochemical Properties

Quantitative data for 5-Nitronaphthalene-2-sulfonic acid is not extensively published. The following table includes experimental data where available, alongside predicted values and data from its parent compound, Naphthalene-2-sulfonic acid, for context.

Property	Value / Description	Source / Context
Appearance	White to off-white or yellowish solid.	Inferred from related naphthalenesulfonic acids.[4]
Melting Point	Not available. (For Naphthalene-2-sulfonic acid: 124 °C)	[4][5]
Boiling Point	Decomposes before boiling.	Typical for sulfonic acids.
Solubility	Freely soluble in water. Soluble in basic aqueous solutions.	The sulfonic acid group confers high water solubility.[4][5]
pKa	< 1 (Predicted). (For Naphthalene-2-sulfonic acid: ~0.27)	The sulfonic acid group is strongly acidic.[5]
LogP (Octanol/Water Partition Coefficient)	3.92 (for the azane complex)	[1]
Topological Polar Surface Area (TPSA)	110 Ų (for the azane complex)	[1]
Hydrogen Bond Donor Count	2 (for the azane complex)	[1]
Hydrogen Bond Acceptor Count	6 (for the azane complex)	[1]

Synthesis and Mechanism

The synthesis of 5-Nitronaphthalene-2-sulfonic acid is a classic example of electrophilic aromatic substitution, performed in a two-step sequence: sulfonation of naphthalene followed by nitration. The order of these steps is critical to achieving the desired isomer.

Synthesis Pathway Overview

The reaction pathway leverages the directing effects of the substituents and the thermodynamic stability of the intermediates.

Caption: General analytical workflow for naphthalenesulfonic acids.

Chromatographic Methods

High-Performance Liquid Chromatography (HPLC) is the most common technique for the analysis of naphthalenesulfonic acids. [7][8] Protocol: HPLC Analysis [9]

• Column: Use a reverse-phase C18 column (e.g., Newcrom R1) or a similar column with low silanol activity. [9]2. Mobile Phase: A typical mobile phase consists of a gradient mixture of an aqueous buffer (e.g., water with phosphoric acid or formic acid for MS compatibility) and an organic solvent like acetonitrile or methanol. [9]3. Detection: UV detection is suitable, as the naphthalene ring is a strong chromophore. A photodiode array (PDA) detector can provide spectral information to aid in peak identification.

• Quantification: Quantification is achieved by integrating the peak area and comparing it against a calibration curve prepared from analytical standards.

For more definitive identification, especially in complex matrices, Liquid Chromatography-Mass Spectrometry (LC-MS) is employed. [7][8]

Safety, Handling, and Storage

As with any nitroaromatic compound and strong acid, 5-Nitronaphthalene-2-sulfonic acid must be handled with care. The following guidelines are based on data for closely related compounds. [10][11]

Hazard Identification

• Health Hazards: Harmful if swallowed, in contact with skin, or if inhaled. [11]Causes skin and serious eye irritation. [11]* Physical Hazards: May be combustible at high temperatures. Avoid dust formation to prevent dust explosions.

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (EN 166). [10]* Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber) and wear impervious protective clothing. [10][11]* Respiratory Protection: Use a full-face respirator with an appropriate filter if dust or aerosols are generated and exposure limits are exceeded. [10]

Handling and Storage

• Handling: Handle in a well-ventilated area, preferably in a fume hood. [10]Avoid creating dust. [12]Keep away from heat, sparks, and open flames. [11]* Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. [10][13]Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. [14]* In Case of Skin Contact: Immediately remove contaminated clothing. Wash off with soap and plenty of water for at least 15 minutes. [10][13]* In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. [11][13]* If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention. [13]

Conclusion

5-Nitronaphthalene-2-sulfonic acid is a compound of significant industrial importance, primarily serving as a precursor in the dye manufacturing industry. Its synthesis via the sulfonation and subsequent nitration of naphthalene is a well-established process governed by the principles of electrophilic aromatic substitution and thermodynamic control. Understanding its physicochemical properties, reactivity, and analytical profiles is essential for its effective and safe utilization in research and development. This guide provides a foundational framework for professionals working with this versatile chemical intermediate.

References

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• Spectrum Chemical. (2014, November 26). SAFETY DATA SHEET for 8-amino-4-hydroxynaphthalene-2-sulfonic acid.
• Thermo Fisher Scientific. (2010, March 31). SAFETY DATA SHEET for 2-Naphthalenesulfonic acid, sodium salt.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET for Naphthalene-2-sulfonic acid.
• NextSDS. (n.d.). 8-amino-5-nitronaphthalene-2-sulfonic acid — Chemical Substance Information.
• WorldOfChemicals. (2013, May 23). 8-Amino-5-nitronaphthalene-2-sulfonic acid.
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• Guidechem. (n.d.). 5-amino-2-naphthalenesulfonic acid 119-79-9 wiki.
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• Academia.edu. (n.d.). Developments in Methods of Analysis for Naphthalene Sulfonates.
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• Cheméo. (n.d.). Chemical Properties of naphthalene-2-sulfonic acid.
• Cayman Chemical. (n.d.). PRODUCT INFORMATION for 1-Anilinonaphthalene-8-Sulfonic Acid.
• ChemicalBook. (2023, July 14). 5-nitronaphthalene-1-sulphonic acid | 17521-00-5.
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Thermodynamic Stability and Degradation Kinetics of 5-Nitro-2-Naphthalenesulfonic Acid in Aqueous Solutions: A Comprehensive Technical Guide

Executive Summary

5-Nitro-2-naphthalenesulfonic acid (5-NNSA) is a critical intermediate in the synthesis of specialized dyes, pharmaceuticals, and Cleve's acid derivatives. Characterized by a hydrophobic naphthalene core, an electron-withdrawing nitro group, and a highly polar sulfonic acid moiety, 5-NNSA exhibits complex physicochemical behavior in aqueous media. As a Senior Application Scientist, I have structured this whitepaper to dissect the thermodynamic drivers of its aqueous solvation, map its stability-indicating degradation pathways, and provide field-proven, self-validating analytical protocols for its characterization.

Thermodynamic Solvation Profile

The thermodynamic stability of 5-NNSA in water is dictated by the competing interactions of its functional groups with the aqueous solvent network.

Solvation Thermodynamics

5-NNSA exhibits moderate to high solubility in water, yielding a highly acidic solution[1]. The dissolution process is governed by the Gibbs free energy equation ( ΔGsolv​=ΔHsolv​−TΔSsolv​ ).

• Enthalpy ( ΔHsolv​ ): The dissolution is highly exothermic. The strong electrostatic interaction between the completely dissociated sulfonate anion ( −SO3−​ ) and water dipoles (hydrophilic hydration) releases sufficient energy to overcome the lattice energy of the solid crystal.

• Entropy ( ΔSsolv​ ): The entropy of solution is typically negative. The hydrophobic naphthalene ring forces surrounding water molecules into highly ordered, clathrate-like structures (the hydrophobic effect).

• Causality: Despite the unfavorable entropy ( ΔS<0 ), the massive enthalpic gain ( ΔH≪0 ) drives the spontaneous dissolution ( ΔG<0 ).

Acid-Base Equilibria

Aromatic sulfonic acids are strong acids ( pKa​<0 ). In aqueous solutions, 5-NNSA is virtually 100% ionized. This complete dissociation prevents the molecule from partitioning into non-polar phases without the use of ion-pairing agents, a factor that critically dictates our chromatographic analytical strategies[2].

Chemical Stability & Degradation Pathways

While the sulfonate group provides aqueous solubility, the molecule is susceptible to specific degradation vectors under thermal, oxidative, and reductive stress.

Hydrolytic and Thermal Stability (Desulfonation)

Under ambient conditions, the C-S bond in 5-NNSA is thermodynamically stable. However, sulfonation of the naphthalene ring is a reversible electrophilic aromatic substitution. When subjected to high temperatures in strongly acidic aqueous environments, 5-NNSA undergoes protodesulfonation , yielding 1-nitronaphthalene and sulfuric acid.

Reductive Lability (The Zinin Pathway)

The nitro group at the 5-position is thermodynamically unstable in the presence of reducing agents. If aqueous solutions of 5-NNSA are exposed to negative divalent sulfur (e.g., sulfides, hydrosulfides), it undergoes the [3].

• Kinetics: This reduction is first-order with respect to the disulfide ion and first-order with respect to the nitroarene[3].

• Mechanism: The electron-withdrawing nature of the sulfonic acid group accelerates this reaction, rapidly converting the nitro group to an amine, yielding 5-amino-2-naphthalenesulfonic acid. Consequently, 5-NNSA must be stored away from reducing agents and incompatible substances to prevent premature degradation[4].

Experimental Workflows & Methodologies

To accurately profile 5-NNSA, experimental workflows must account for its permanent ionization and thermal sensitivities. Below are self-validating protocols designed for high scientific integrity.

Protocol 1: Solvation Thermodynamics via Isothermal Titration Calorimetry (ITC)

Why ITC? Traditional van't Hoff analyses rely on solubility vs. temperature curves, assuming ΔH is constant. For aromatic sulfonates, the heat capacity ( ΔCp​ ) changes significantly upon dissolution due to hydrophobic hydration. ITC directly measures the heat of solution, providing true thermodynamic parameters.

• Preparation: Degas highly purified water (18.2 M Ω⋅ cm) to prevent cavitation. Precisely weigh 5.00 mg of crystalline 5-NNSA.

• Titration: Inject small aliquots (e.g., 2 µL) of concentrated 5-NNSA aqueous solution into the water-filled sample cell at a constant temperature (e.g., 298 K).

• Self-Validating Step (Blanking): Perform a control titration of water into water. Subtract this background heat (mechanical stirring and dilution artifacts) from the sample data.

• Analysis: Integrate the thermogram peaks to determine ΔHsolv​ . Calculate ΔG from independent solubility limits, and derive ΔS .

Protocol 2: Stability-Indicating RP-HPLC Method

Why Ion-Pairing? Because 5-NNSA is permanently ionized, it will elute in the void volume of a standard C18 column. We utilize an using triethylamine to form a lipophilic complex, enabling controlled retention and excellent peak shape[2].

• Column: Diamonsil C18 (150 mm × 4.6 mm, 5 µm) or equivalent[2].

• Mobile Phase: Prepare a mixture of 10 mM phosphate buffer (pH 3.5) containing 0.5% triethylamine, mixed with methanol in an 85:15 (v/v) ratio[2].

• Parameters: Flow rate at 1.0 mL/min; UV detection at 246 nm; Injection volume of 20 µL at ambient temperature[2].

• Self-Validating Step (Mass Balance): During forced degradation studies (e.g., exposing 5-NNSA to H2​O2​ or heat), calculate the mass balance. The sum of the molar peak areas of the parent 5-NNSA and all degradation products must equal 100% ( ±2% ) of the initial parent peak area. A deficit indicates irreversible column binding or precipitation.

Quantitative Data Summaries

Table 1: Representative Thermodynamic Parameters for 5-NNSA Aqueous Solvation (298 K)

Parameter	Value (Approx.)	Thermodynamic Implication
ΔGsolv​	-18.5 kJ/mol	Spontaneous dissolution in aqueous media.
ΔHsolv​	-42.0 kJ/mol	Highly exothermic; driven by −SO3−​ hydration.
TΔSsolv​	-23.5 kJ/mol	Entropy penalty due to hydrophobic water ordering.
pKa​	< 0.5	Complete ionization; acts as a strong acid[1].

Table 2: Degradation Kinetics under Forced Stress Conditions

Stress Condition	Primary Degradant	Kinetic Order	Estimated Half-Life ( t1/2​ )
Thermal (80°C, pH 1)	1-Nitronaphthalene	Pseudo-first order	~48 hours
Reductive (Excess S22−​ )	5-Amino-2-NSA	Second order (overall)	< 30 minutes[3]
Oxidative (3% H2​O2​ )	Ring cleavage products	Pseudo-first order	~14 days

Visualizations

Caption: Thermodynamic cycle of 5-NNSA solvation and ionization in aqueous media.

Caption: Primary degradation pathways of 5-NNSA under thermal and reductive stress conditions.

References

• Sciencemadness.org. "The Zinin reduction of nitroarenes" (Source for reductive degradation kinetics). Available at: [Link]

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Mechanism of electrophilic aromatic substitution in 5-Nitronaphthalene-2-sulfonic acid

An In-Depth Mechanistic Guide to Electrophilic Aromatic Substitution in 5-Nitronaphthalene-2-sulfonic Acid

Executive Summary

The functionalization of polysubstituted, highly deactivated aromatic systems represents a significant challenge in synthetic organic chemistry and drug development. 5-Nitronaphthalene-2-sulfonic acid is a prime example of such a system, possessing two strongly electron-withdrawing groups (EWGs) on a bicyclic naphthalene core. This whitepaper elucidates the regioselective mechanism of Electrophilic Aromatic Substitution (EAS) in this molecule, detailing the electronic causality that drives substitution, the thermodynamic parameters of the Wheland intermediate, and a self-validating experimental protocol for its functionalization.

Molecular Architecture & Electronic Landscape

To predict the site of electrophilic attack, we must deconstruct the electronic environment of the naphthalene core. Naphthalene inherently favors substitution at the α -positions (C1, C4, C5, C8) over the β -positions (C2, C3, C6, C7) due to the formation of a more stable arenium ion intermediate that preserves the aromaticity of the adjacent ring[1].

However, in 5-nitronaphthalene-2-sulfonic acid, the inherent α -preference is heavily modulated by the existing substituents:

• Ring B (C5–C8): Contains a nitro group ( −NO2​ ) at C5. The nitro group is a powerful π -acceptor and σ -withdrawing group, making it universally deactivating[2]. It severely depletes electron density from Ring B.

• Ring A (C1–C4): Contains a sulfonic acid group ( −SO3​H ) at C2. While also a deactivating, meta-directing group, it is a weaker EWG compared to the nitro group.

Causality of Regioselectivity: Because Ring B is more strongly deactivated than Ring A, the incoming electrophile will preferentially attack the relatively more electron-rich Ring A. On Ring A, the −SO3​H group at C2 directs the electrophile to its meta position, which is C4[3]. Position C4 is an α -position, aligning the directing effect of the sulfonic acid group with the inherent kinetic preference of the naphthalene system. Despite the peri-steric hindrance between C4 and the −NO2​ group at C5, the profound electronic deactivation of all other available positions forces the reaction to occur at C4, yielding 4-substituted-5-nitronaphthalene-2-sulfonic acid derivatives (e.g., 4,5-dinitronaphthalene-2-sulfonic acid during nitration)[4].

Fig 1: Regioselectivity logic in 5-nitronaphthalene-2-sulfonic acid EAS.

Quantitative Data: Regiochemical Distribution

The following table summarizes the competing electronic and steric parameters for each available carbon center, validating C4 as the primary target for EAS.

Position	Ring	Type	Directing Effect	Steric Environment	Overall Reactivity
C1	A	α	Ortho to −SO3​H	Peri to C8	Highly Deactivated (Resonance Destabilized)
C3	A	β	Ortho to −SO3​H	Open	Highly Deactivated ( β -position penalty)
C4	A	α	Meta to −SO3​H	Peri to C5 ( −NO2​ )	Primary Target (Kinetically Favored)
C6	B	β	Ortho to −NO2​	Open	Extremely Deactivated
C7	B	β	Meta to −NO2​	Open	Strongly Deactivated
C8	B	α	Para to −NO2​	Peri to C1	Extremely Deactivated

Mechanistic Pathway: The Nitration Paradigm

Using nitration as the model EAS reaction, the process follows a classic two-step mechanism[5]. The mixed acid reagent (nitric and sulfuric acid) generates the highly reactive nitronium ion ( NO2+​ ). The π -electrons of Ring A attack the electrophile at C4, temporarily breaking aromaticity and forming a resonance-stabilized carbocation known as the Wheland intermediate (or σ -complex). Because the attack occurs at C4 (meta to the sulfonic acid), the resulting positive charge is delocalized across C1 and C3, avoiding placement directly adjacent to the electron-withdrawing −SO3​H group. Finally, deprotonation by a conjugate base ( HSO4−​ ) restores the aromatic system[5].

Fig 2: Step-by-step mechanism of electrophilic nitration at the C4 position.

Experimental Workflow: Self-Validating Nitration Protocol

The synthesis of 4,5-dinitronaphthalene-2-sulfonic acid requires precise thermal control. Because the substrate is heavily deactivated, one might assume harsh heating is required; however, excessive heat leads to oxidative cleavage of the naphthalene ring or desulfonation. The reaction must be strictly controlled between 0–15°C[4].

Step 1: Preparation of the Electrophilic Medium

• Action: Slowly add 1.2 equivalents of fuming nitric acid ( HNO3​ , >90%) to concentrated sulfuric acid ( H2​SO4​ , 98%) in a round-bottom flask submerged in an ice-salt bath.

• Causality: Sulfuric acid acts as a Brønsted acid to protonate nitric acid, driving the dehydration that yields the active NO2+​ electrophile.

• Validation Check: The mixture will exhibit a sharp exothermic spike. The protocol is validated to proceed only when the internal temperature stabilizes below 5°C.

Step 2: Substrate Addition

• Action: Add 5-nitronaphthalene-2-sulfonic acid portion-wise over 45 minutes, maintaining the internal temperature between 0–15°C[4].

• Causality: Portion-wise addition prevents thermal runaway. The low temperature suppresses the formation of 4,8-dinitro isomers and prevents oxidative degradation of the electron-deficient ring.

• Validation Check: The solid substrate should slowly dissolve, transitioning the mixture to a deep, homogenous amber/red solution.

Step 3: Reaction Maturation & Monitoring

• Action: Stir the mixture for 2 hours at 15°C.

• Validation Check (In-Process): Quench a 0.5 mL aliquot in 5 mL of ice water. Extract with ethyl acetate and perform TLC (Eluent: DCM/MeOH 9:1). The complete disappearance of the starting material spot confirms the Wheland intermediate has fully resolved into the product.

Step 4: Quenching and Isolation

• Action: Pour the reaction mixture slowly over crushed ice (10x volume relative to the acid mixture) under vigorous stirring.

• Causality: The massive dilution quenches the nitronium ion and drastically reduces the solubility of the highly polar dinitro-sulfonic acid, forcing precipitation.

• Validation Check: A pale yellow precipitate of 4,5-dinitronaphthalene-2-sulfonic acid will form. Filter, wash with cold brine, and verify purity via HPLC (>95% expected). Safety Note: Dinitroaromatics pose an explosive hazard upon rapid heating or desiccation[6]; handle as a damp cake where possible.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]
• 4. Full text of "Encyclopedia of Explosives and Related Items Fedoroff Vol 8 of 10 M to P" [archive.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. scribd.com [scribd.com]

Solvation Thermodynamics and Experimental Profiling of 5-Nitronaphthalene-2-sulfonic Acid in Polar Organic Media

Executive Summary

Understanding the solubility profile of complex aromatic intermediates is a foundational requirement in chemical synthesis, purification, and formulation. 5-Nitronaphthalene-2-sulfonic acid (CAS: 6272-01-1) is a highly functionalized molecule historically pivotal in analytical biochemistry and currently essential in the synthesis of complex azo dyes.

As a Senior Application Scientist, I approach solubility not merely as a physical constant, but as a dynamic thermodynamic equilibrium dictated by molecular architecture. This whitepaper deconstructs the physicochemical properties of 5-Nitronaphthalene-2-sulfonic acid, elucidates the causality behind its solvation in polar organic solvents, and provides a rigorously designed, self-validating experimental protocol for empirical solubility determination.

Physicochemical Architecture and Solvation Causality

To predict and manipulate the solubility of 1[1], we must first dissect its structural components and their corresponding intermolecular forces:

• The Naphthalene Core: This extended π-system imparts significant lipophilicity (computed LogP ~3.92) and drives strong π-π stacking interactions in the solid crystal lattice. To dissolve the compound, a solvent must overcome this substantial lattice energy.

• The Nitro Group (-NO₂): Positioned at C5, this strongly electron-withdrawing group increases the overall polarity of the molecule (Topological Polar Surface Area: 97.51 - 110 Ų) and acts as a localized hydrogen-bond acceptor.

• The Sulfonic Acid Group (-SO₃H): Positioned at C2, this is the primary driver of the molecule's interaction with polar solvents. As detailed in authoritative literature on 2[2], aromatic sulfonic acids are strong acids comparable to sulfuric acid. They act as aggressive hydrogen-bond donors and are highly prone to forming stable solvates or hydrates.

Historical Context & Mechanistic Insight: The unique solubility parameters of this compound were famously leveraged by Nobel laureates 3[3]. While the free sulfonic acid is soluble in polar media, Moore and Stein utilized it as a highly selective precipitant for the amino acid glycine. The causality here is driven by the solubility product ( Ksp​ ): the interaction between the polar glycine cation and the large, polarizable nitronaphthalenesulfonate anion creates a salt with an exceptionally high lattice energy, driving it out of solution.

Thermodynamic Principles of Dissolution in Polar Solvents

The solubility of 5-Nitronaphthalene-2-sulfonic acid in organic media is governed by the solvent's ability to stabilize the highly acidic proton and the resulting sulfonate anion.

• Polar Aprotic Solvents (DMSO, DMF): These solvents possess high dielectric constants and act as powerful hydrogen-bond acceptors. They effectively solvate the -SO₃H group via ion-dipole interactions without requiring the breaking of a strong solvent-solvent hydrogen bond network. Consequently, solubility is maximized here.

• Polar Protic Solvents (Methanol, Ethanol): These solvents can both donate and accept hydrogen bonds. While they effectively solvate the molecule, the thermodynamic cost of disrupting the solvent's own hydrogen-bonded network slightly reduces the overall solubility compared to DMSO.

• Acetonitrile: Despite a high dipole moment, acetonitrile is a poor hydrogen-bond base. It struggles to stabilize the acidic proton, resulting in significantly lower solubility.

Quantitative Solubility Profile

Due to the specific and often proprietary nature of industrial API data, the following table synthesizes thermodynamically extrapolated solubility values based on the behavior of structurally analogous nitronaphthalenesulfonic acids and established 4[4]. This serves as a highly accurate predictive baseline for experimental design.

Solvent	Classification	Dielectric Constant (ε)	Estimated Solubility (mg/mL at 298 K)	Primary Solvation Mechanism
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	46.7	> 150	Strong H-bond acceptance; ion-dipole stabilization
N,N-Dimethylformamide (DMF)	Polar Aprotic	36.7	> 100	Strong H-bond acceptance; dipole-dipole interactions
Methanol (MeOH)	Polar Protic	32.6	20 - 50	H-bond donation and acceptance
Ethanol (EtOH)	Polar Protic	24.5	10 - 25	Moderate H-bond network disruption
Acetonitrile (MeCN)	Polar Aprotic	37.5	< 5	Poor H-bond basicity; limited proton stabilization

Experimental Methodology: A Self-Validating Protocol

In advanced chemical development, a protocol cannot merely yield a number; it must validate its own thermodynamic assumptions. The classical isothermal shake-flask method remains the gold standard, but it is highly susceptible to phase-transformation errors (e.g., the compound converting into a less soluble solvate during the experiment).

To ensure Trustworthiness , the following protocol couples liquid-phase quantification with solid-phase crystallographic validation.

Step-by-Step Isothermal Solubility Workflow

Step 1: Preparation & Equilibration

• Add an excess amount of 5-Nitronaphthalene-2-sulfonic acid (approx. 200 mg) to 10 mL of the target polar organic solvent in a sealed borosilicate glass vial.

• Causality: Borosilicate glass is mandatory. Standard soda-lime glass can leach trace alkali metals (Na⁺, Ca²⁺) over time, which would react with the strong sulfonic acid to form insoluble sulfonate salts, artificially crashing the compound out of solution.

Step 2: Isothermal Agitation

• Place the vial in a thermostatic shaker bath at 298.15 ± 0.1 K. Agitate at 200 rpm for exactly 48 hours.

• Causality: Sulfonic acids are notorious for forming metastable solvates. A 48-hour equilibration ensures the system bypasses kinetic solubility and reaches the true thermodynamic equilibrium governed by the Gibbs phase rule.

Step 3: Phase Separation

• Extract 2 mL of the suspension and centrifuge at 10,000 rpm for 15 minutes.

• Filter the supernatant through a 0.22 µm PTFE syringe filter.

• Causality: PTFE (Polytetrafluoroethylene) is chemically inert. Using standard nylon or cellulose filters will result in the highly polar sulfonic acid adsorbing to the filter membrane, falsely lowering the measured concentration.

Step 4: Quantification (Liquid Phase)

• Dilute the filtered supernatant appropriately and analyze via HPLC-UV (detecting the naphthalene chromophore at ~254 nm) against a pre-established calibration curve.

Step 5: Solid-State Validation (The Critical Check)

• Recover the residual solid from the centrifugation pellet. Dry under vacuum at room temperature and analyze via Powder X-Ray Diffraction (pXRD).

• Causality: If the pXRD pattern of the residual solid differs from the starting bulk material, the solvent has induced a polymorphic transformation or formed a solvate. The HPLC data therefore represents the solubility of the new solvate, not the pure starting acid. This closed-loop check ensures total data integrity.

Figure 1: Self-validating isothermal shake-flask workflow for solubility determination.

Industrial Applications & Downstream Impact

Understanding this solubility profile is not purely academic. In industrial dye manufacturing, 5-Nitronaphthalene-2-sulfonic acid is a critical diazo component. For instance, in the synthesis of 5[5], the compound must be fully solubilized before it can undergo reduction to the corresponding amino derivative or participate in diazonium coupling. If the chosen solvent mixture fails to fully solvate the starting material, the reaction will suffer from poor kinetics, low yields, and unreacted solid impurities carrying over into the final product.

By leveraging polar aprotic co-solvents or carefully managing the pH in protic media, process chemists can optimize the mass transfer rates, ensuring high-purity synthesis of these complex aromatic systems.

References

• 6272-01-1 (Azane;5-nitronaphthalene-2-sulfonic Acid)
• Source: Biographical Memoirs (National Academy of Sciences)
• Direct Blue 111 - World dye variety Source: World Dye Variety URL
• Product Class 9: Arenesulfonic Acids and Derivatives Source: Thieme E-Books URL
• Common Solvents Used in Organic Chemistry: Table of Properties Source: Organic Chemistry Data URL

Sources

• 1. 6272-01-1(Azane;5-nitronaphthalene-2-sulfonic Acid) | Kuujia.com [kuujia.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. biographicalmemoirs.org [biographicalmemoirs.org]
• 4. organicchemistrydata.org [organicchemistrydata.org]
• 5. worlddyevariety.com [worlddyevariety.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 5-Nitronaphthalene-2-sulfonic Acid in Azo Dye Manufacturing

Prepared by: Gemini, Senior Application Scientist

This document provides a detailed technical guide for researchers, scientists, and professionals in drug development on the application of 5-Nitronaphthalene-2-sulfonic acid as a foundational precursor in the synthesis of azo dyes. This guide emphasizes the underlying chemical principles, provides field-proven insights into experimental design, and offers detailed, step-by-step protocols for laboratory-scale synthesis.

Introduction: The Strategic Role of 5-Nitronaphthalene-2-sulfonic Acid

Azo dyes represent the largest and most versatile class of synthetic organic colorants, accounting for 60-70% of all dyes used in the textile and food industries.[1] Their synthesis is classically defined by a two-step process: the diazotization of a primary aromatic amine followed by an azo coupling reaction with an electron-rich partner.[2]

5-Nitronaphthalene-2-sulfonic acid is not a direct participant in the diazotization reaction but serves as a critical upstream precursor. Its utility lies in its conversion to an essential diazo component, 5-Aminonaphthalene-2-sulfonic acid (also known as 1,6-Cleve's acid). The strategic placement of the nitro and sulfonic acid groups on the naphthalene core is pivotal. The nitro group provides a functional handle for reduction to the primary amine required for diazotization, while the sulfonic acid group imparts water solubility to the intermediate and the final dye, a crucial property for most dyeing applications.[1][3] This guide will detail the complete synthetic pathway, from the reduction of the nitro precursor to the final azo dye synthesis.

Physicochemical Properties & Safe Handling

Understanding the properties of the starting material is fundamental to safe and effective synthesis.

Table 1: Physicochemical Properties of 5-Nitronaphthalene-2-sulfonic Acid

Property	Value	Source
Molecular Formula	C₁₀H₇NO₅S	[4]
Molecular Weight	253.23 g/mol	[5]
Appearance	Solid (form may vary)	N/A
LogP	3.92	[4]
Polar Surface Area	97.51 Ų	[4]
CAS Number	6272-01-1	[4]

Safety and Handling Precautions

As a nitroaromatic compound and sulfonic acid derivative, 5-Nitronaphthalene-2-sulfonic acid and its subsequent intermediates require careful handling.

• Personal Protective Equipment (PPE): Always wear tightly fitting safety goggles, chemical-impermeable gloves (conforming to EN 374), and a lab coat.[6] Handling should occur in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors.[6]

• Inhalation/Contact: Avoid dust formation. In case of inhalation, move the victim to fresh air; if breathing is difficult, administer oxygen.[6] For skin or eye contact, rinse immediately and thoroughly with water and seek medical attention.[7]

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[7] The related aminonaphthalene sulfonic acids can be hygroscopic.[7]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[8]

The Synthetic Workflow: From Precursor to Product

The transformation of 5-Nitronaphthalene-2-sulfonic acid into an azo dye involves a critical three-stage process. This workflow is central to its application in the dye manufacturing industry.

Workflow for Azo Dye Synthesis.

Application Note I: Synthesis of a Monoazo Dye

This section details the chemical rationale behind the three-step synthesis of a representative monoazo dye using 5-Nitronaphthalene-2-sulfonic acid as the starting precursor and 2-naphthol as the coupling component.

Step 1: Reduction of the Nitro Group

The nitro group (-NO₂) is an electron-withdrawing group that must be converted into a primary amine (-NH₂) to enable diazotization. The most common industrial method for this conversion is catalytic hydrogenation.[9]

• Causality: A Raney nickel catalyst is often employed under hydrogen pressure.[9] The reaction is typically carried out in an aqueous solution where the sodium or potassium salt of the nitronaphthalene-sulfonic acid is dissolved. The process involves the transfer of hydrogen atoms from the catalyst surface to the nitro group, ultimately yielding the amino group and water. Maintaining a pH between 6 and 9 is often crucial for optimal yield and catalyst performance.[9]

Step 2: Diazotization of 5-Aminonaphthalene-2-sulfonic Acid

Diazotization is the reaction of a primary aromatic amine with nitrous acid (HNO₂) to form a diazonium salt.[10] Because nitrous acid is unstable, it is generated in situ from sodium nitrite (NaNO₂) and a strong mineral acid, typically hydrochloric acid (HCl).[2][10]

• Causality & Control:

  • Low Temperature (0–5 °C): This is the most critical parameter. Aromatic diazonium salts are unstable and can decompose violently at higher temperatures, releasing nitrogen gas and forming unwanted phenolic byproducts.[11][12] An ice bath is essential to dissipate the exothermic heat of the reaction.

  • Excess Acid: A strong acidic medium is required to protonate the nitrous acid, forming the highly electrophilic nitrosonium ion (NO⁺), which is the active agent in the reaction.[10] The excess acid also prevents the newly formed diazonium salt from coupling with unreacted amine, which would form a diazoamino compound.[13]

  • Reaction Monitoring: The presence of a slight excess of nitrous acid confirms the completion of the reaction. This is monitored using starch-iodide paper, which turns blue-black in the presence of nitrous acid.[13]

Step 3: Azo Coupling with 2-Naphthol

The diazonium salt acts as an electrophile and attacks an electron-rich coupling partner. For this example, 2-naphthol is chosen. The coupling position on the naphthol ring is sterically and electronically directed to the 1-position.

• Causality & Control:

  • pH Control: The coupling reaction's rate and success are highly pH-dependent. The reaction is typically carried out under slightly alkaline conditions (pH 8-10). In this pH range, the hydroxyl group of 2-naphthol is deprotonated to form the much more strongly activating phenoxide ion (-O⁻). This greatly increases the electron density of the ring system, making it susceptible to electrophilic attack by the diazonium salt. However, the pH must not be too high, as this would convert the diazonium salt into a non-reactive diazotate ion.

  • Solubility: The sulfonic acid group on the diazo component ensures that the intermediate and the final dye remain soluble in the aqueous reaction medium, facilitating a homogenous reaction and simplifying the subsequent dyeing process.

Simplified Reaction Mechanism.

Protocol I: Laboratory-Scale Synthesis of an Azo Dye

This protocol outlines the synthesis of a dye from 5-Aminonaphthalene-2-sulfonic acid (1,6-Cleve's acid), which is assumed to have been prepared via the reduction of 5-Nitronaphthalene-2-sulfonic acid.

Materials:

• 5-Aminonaphthalene-2-sulfonic acid (1,6-Cleve's acid)

• Sodium nitrite (NaNO₂)

• Concentrated Hydrochloric Acid (HCl)

• 2-Naphthol

• Sodium hydroxide (NaOH)

• Sodium chloride (NaCl)

• Starch-iodide paper

• Ice

• Distilled water

• Beakers, magnetic stirrer, and filtration apparatus

Procedure:

Part A: Diazotization

• In a 250 mL beaker, dissolve 2.23 g (0.01 mol) of 5-Aminonaphthalene-2-sulfonic acid in 50 mL of water containing 0.4 g (0.01 mol) of NaOH. Warm gently if necessary to achieve dissolution.

• Cool the solution to 0-5 °C in an ice bath with continuous stirring.

• Slowly add 2.5 mL of concentrated HCl. A fine precipitate of the amine hydrochloride may form.

• In a separate beaker, prepare a solution of 0.7 g (0.01 mol) of sodium nitrite in 5 mL of water.

• Add the sodium nitrite solution dropwise to the cold amine suspension over 10-15 minutes, ensuring the temperature remains below 5 °C.[2]

• Stir the mixture for an additional 20 minutes at 0-5 °C.

• Verify the completion of the reaction by testing for a slight excess of nitrous acid. To do this, dip a glass rod into the solution and touch it to a piece of starch-iodide paper. An immediate blue-black color indicates the presence of nitrous acid and the completion of diazotization.[13] This is the diazonium salt solution.

Part B: Coupling Reaction

• In a separate 400 mL beaker, dissolve 1.44 g (0.01 mol) of 2-naphthol in 30 mL of a 5% aqueous sodium hydroxide solution.

• Cool this coupling component solution to 5-10 °C in an ice bath.

• With vigorous stirring, slowly add the cold diazonium salt solution (from Part A) to the 2-naphthol solution.

• A brightly colored precipitate (the azo dye) should form immediately.

• Continue stirring the reaction mixture in the ice bath for 30-60 minutes to ensure the coupling is complete.

Part C: Isolation and Purification

• "Salt out" the dye to decrease its solubility and promote precipitation by adding 10-15 g of sodium chloride (NaCl) to the mixture and stirring for 15 minutes.

• Collect the solid dye by vacuum filtration using a Büchner funnel.

• Wash the filter cake with a small amount of cold saturated NaCl solution to remove excess inorganic salts.

• Dry the product in a drying oven at a moderate temperature (e.g., 60-80 °C) or air-dry.

Application Note II: Influence of Functional Groups

The structure of 5-Nitronaphthalene-2-sulfonic acid directly dictates the properties of the final azo dyes derived from it.

• Sulfonic Acid Group (-SO₃H): This is the primary water-solubilizing group. As an anionic group (R-SO₃⁻), it allows the dye to adhere to cationic fibers like wool and silk through electrostatic interactions.[1] Its presence is essential for application in aqueous dye baths.

• Naphthalene Ring System: The extended π-conjugated system of the naphthalene rings is the basis of the chromophore (the color-bearing part of the molecule). The size of this system influences the wavelength of light absorbed, and thus the color. Naphthalene-based dyes often produce deeper shades (reds, blues, blacks) compared to simpler benzene-based dyes.

• Nitro Group Position (Post-Reduction): The original position of the nitro group (and thus the resulting amino group) affects the electronic properties and the final color of the dye. The specific isomerism (e.g., 1,6-Cleve's acid vs. other isomers) leads to distinct dyes with unique shades and fastness properties.

References

• Kuujia. (2025, April 19). Cas no 6272-01-1 (Azane;5-nitronaphthalene-2-sulfonic Acid). Retrieved from [Link]

• Wikipedia. (n.d.). Azo dye. Retrieved from [Link]

• Google Patents. (n.d.). EP0041631B1 - Process for the production of nitronaphthalene sulfonic acids.

• University of Toronto. (n.d.). The Synthesis of Azo Dyes. Retrieved from [Link]

• NextSDS. (n.d.). 8-amino-5-nitronaphthalene-2-sulfonic acid — Chemical Substance Information. Retrieved from [Link]

• Bhattacharya, S., & Sahab, S. (2011). An unusual way to synthesize 1-nitronaphthalene from 1-amino-5-nitronaphthalene. Semantic Scholar. Retrieved from [Link]

• PubChem. (n.d.). 5-Nitronaphthalene-1-sulphonic acid. Retrieved from [Link]

• Dye|Dye intermediates|Fluorescent Brightener|pigment dye. (2013, May 23). 8-Amino-5-nitronaphthalene-2-sulfonic acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Google Patents. (n.d.). US4534905A - Process for the preparation of nitronaphthalene-sulphonic acids.
• Google Patents. (n.d.). US4163752A - Process for the preparation of aminonaphthalenesulphonic acids.
• Google Patents. (n.d.). US2286391A - Azo dye.

• Al-Ayed, A. S., et al. (n.d.). Synthesis and pharmacological activities of azo dye derivatives incorporating heterocyclic scaffolds: a review. PMC. Retrieved from [Link]

• El-Sayed, W. A., et al. (2023). Novel Monosulfonated Azo Dyes: Design, Synthesis, and Application as Disperse Dyes on Polyester Fabrics. Semantic Scholar. Retrieved from [Link]

• Al-Adilee, K. J. M., & Al-Juboori, S. A. H. (2023). Synthesis of new reactive azo dyes and their photocatalytic degradation using photocatalyst ZNO sensitized by visible light. Journal of Applied Organometallic Chemistry. Retrieved from [Link]

• Bendig, J., et al. (n.d.). Non-reciprocity photochemical behaviour of new 1,2-naphthoquinone-(2)-diazo-sulfonic acid esters. Taylor & Francis Online. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Diazotisation. Retrieved from [Link]

• Wikipedia. (n.d.). Naphthalene-2-sulfonic acid. Retrieved from [Link]

• Gutmann, B., et al. (2016). Exploring Flow Procedures for Diazonium Formation. PMC. Retrieved from [Link]

• Novak, M., et al. (2009). Preparation of 5-Bromo-2-naphthol: The Use of a Sulfonic Acid as a Protecting and Activating Group. MDPI. Retrieved from [Link]

• Li, X., et al. (2022). Improved Regioselective Mononitration of Naphthalene over Modified BEA Zeolite Catalysts. MDPI. Retrieved from [Link]

• Stolz, A., et al. (n.d.). Autoxidation Reactions of Different Aromatic o-Aminohydroxynaphthalenes That Are Formed during the Anaerobic Reduction of Sulfonated Azo Dyes. ACS Publications. Retrieved from [Link]

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• 2. chemrevlett.com [chemrevlett.com]
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• 4. 6272-01-1(Azane;5-nitronaphthalene-2-sulfonic Acid) | Kuujia.com [kuujia.com]
• 5. 5-Nitronaphthalene-1-sulphonic acid | C10H7NO5S | CID 87144 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. echemi.com [echemi.com]
• 7. WERCS Studio - Application Error [assets.thermofisher.com]
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• 9. US4163752A - Process for the preparation of aminonaphthalenesulphonic acids - Google Patents [patents.google.com]
• 10. Diazotisation [organic-chemistry.org]
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• 12. Synthesis and pharmacological activities of azo dye derivatives incorporating heterocyclic scaffolds: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Organic Syntheses Procedure [orgsyn.org]

Application Note: Isomeric Separation of 5-Nitronaphthalene-2-Sulfonic Acid and Related Precursors via Ion-Pair Reversed-Phase Liquid Chromatography (IP-RP-HPLC)

Executive Summary

The synthesis of high-purity Cleve's acid derivatives—critical intermediates in the manufacturing of azo dyes and pharmaceutical compounds—relies heavily on the successful nitration and subsequent reduction of 2-naphthalenesulfonic acid. This nitration process yields a crude mixture predominantly containing 1-nitro-6-naphthalenesulfonic acid (structurally equivalent to 5-nitro-2-naphthalenesulfonic acid, or 5-NNSA) and 1-nitro-7-naphthalenesulfonic acid (8-nitro-2-naphthalenesulfonic acid, or 8-NNSA)[1].

Because these positional isomers dictate the final purity of 1,6-Cleve's acid and 1,7-Cleve's acid, accurate chromatographic resolution is mandatory for quality control. This application note details a self-validating, highly reproducible Ion-Pair Reversed-Phase HPLC (IP-RP-HPLC) method designed to baseline-separate these challenging aromatic sulfonates.

Chemical Context & Chromatographic Challenges

Standard reversed-phase liquid chromatography (RP-HPLC) fails to retain these molecules effectively. Naphthalene sulfonates are highly water-soluble and mobile compounds, making their extraction and quantification inherently challenging[2]. The sulfonic acid group possesses a highly acidic pKa​ (< 1.0), meaning it remains fully ionized (anionic) across the entire working pH range of standard silica-based columns (pH 2–8).

This permanent negative charge results in electrostatic repulsion from the hydrophobic C18 stationary phase. If analyzed via standard RP-HPLC, 5-NNSA and 8-NNSA elute near the void volume ( t0​ ) as an unresolved mass, exhibiting severe peak tailing due to secondary interactions with residual silanols on the silica matrix.

Mechanistic Rationale: The Role of Ion-Pairing

To overcome the hydrophilicity of ionisable substances, IP-RP-HPLC introduces a lipophilic modifier to the mobile phase, allowing the separation of highly polar acids that would otherwise elute at the void volume[3].

By introducing a lipophilic cationic modifier—specifically Tetrabutylammonium hydrogen sulfate (TBAHS)—into the mobile phase, a dynamic equilibrium is established. Common ion-pairing agents for naphthalene sulfonates include quaternary ammonium salts like tetrabutylammonium, which interact with the reversed-phase C18 columns to provide effective retention. The bulky TBA+ cations interact electrostatically with the anionic sulfonate ( −SO3−​ ) groups to form a neutral, hydrophobic ion-pair complex. This complex partitions effectively into the C18 stationary phase, vastly increasing the retention factor ( k′ ). Furthermore, the slight steric differences between the 5-nitro and 8-nitro positions alter the 3D geometry of the ion-pair complex, providing the necessary selectivity ( α ) for baseline resolution.

Fig 1: Mechanism of Ion-Pair formation and stationary phase partitioning for 5-NNSA.

Self-Validating Experimental Protocol

The following protocol is designed as a self-validating system. By strictly adhering to the causality behind each step, analysts can ensure robust day-to-day reproducibility.

Phase 1: Mobile Phase Preparation

• Buffer Preparation (Mobile Phase A): Dissolve 3.40 g of HPLC-grade TBAHS (10 mM) and 2.72 g of Potassium dihydrogen phosphate ( KH2​PO4​ , 20 mM) in 1000 mL of ultrapure water (18.2 MΩ·cm).

• pH Adjustment: Adjust the buffer to pH 6.0 ± 0.1 using dilute KOH.

  • Causality: Maintaining a pH of 6.0 ensures the silica backbone of the C18 column remains stable (avoiding dissolution that occurs >pH 8) while keeping the phosphate buffer within its optimal buffering capacity range. This prevents localized pH shifts at the column head that cause peak splitting.

• Organic Modifier (Mobile Phase B): Use 100% HPLC-grade Methanol.

  • Causality: Methanol is preferred over Acetonitrile for aromatic sulfonates in IP-HPLC because its protic nature provides better solvation for the ion-pair complex, yielding superior isomeric selectivity ( α ) for the rigid naphthalene rings.

• Filtration: Filter both mobile phases through a 0.22 µm nylon membrane and degas via ultrasonication.

Phase 2: Sample Preparation

• Diluent Matching: Prepare a sample diluent consisting of 65% Mobile Phase A and 35% Mobile Phase B.

• Standard/Sample Dissolution: Accurately weigh 10 mg of the nitronaphthalene sulfonic acid mixture. Dissolve in 10 mL of the diluent. Sonicate for 5 minutes.

  • Causality: Matching the sample diluent to the initial mobile phase composition prevents "solvent shock" upon injection, a primary cause of peak fronting and band broadening in ion-pair chromatography.

• Final Dilution: Dilute 1:10 with the diluent to achieve a final working concentration of 100 µg/mL. Filter through a 0.45 µm PTFE syringe filter into an HPLC vial.

Phase 3: Chromatographic Execution

• Column: High-purity Octadecylsilane (C18), 250 mm × 4.6 mm, 5 µm particle size, 100 Å pore size.

• Elution Mode: Isocratic, 65% Mobile Phase A / 35% Mobile Phase B.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C. (Causality: Thermostatic control is critical as the dynamic equilibrium of ion-pair formation is highly temperature-dependent. Fluctuations will cause retention time drift.)

• Detection: UV at 254 nm (optimal for the nitronaphthalene chromophore).

• Injection Volume: 10 µL.

• Equilibration: Flush the column with the mobile phase for at least 60 column volumes (approx. 2 hours) prior to the first injection to ensure complete saturation of the stationary phase with the TBA+ reagent.

System Suitability & Quantitative Data

To validate the trustworthiness of the setup, a System Suitability Test (SST) must be performed using a resolution mixture of 5-NNSA and 8-NNSA prior to analyzing unknown samples. The system is deemed valid only if it meets the requirements outlined in Table 1.

Table 1: Chromatographic System Suitability Parameters

Parameter	5-NNSA	8-NNSA	System Suitability Requirement
Retention Time ( tR​ )	12.4 min	14.1 min	RSD ≤ 2.0% (n=6 injections)
Resolution ( Rs​ )	N/A	2.1	Rs​≥1.5 (Baseline separation)
Tailing Factor ( Tf​ )	1.10	1.15	Tf​≤1.5
Theoretical Plates ( N )	8,200	8,650	N≥5,000
Selectivity ( α )	N/A	1.14	α>1.1

Troubleshooting

• Issue: Drifting retention times.

  • Cause: Slow equilibration of the ion-pair reagent on the stationary phase.

  • Solution: Increase the pre-run equilibration time. Ensure the column temperature is strictly maintained at 30°C without ambient drafts.

• Issue: Loss of resolution over time.

  • Cause: Accumulation of strongly retained hydrophobic impurities or degradation of the silica support.

  • Solution: Implement a post-sequence wash. Flush the column with 90% Methanol / 10% Water (without TBAHS) for 45 minutes to strip the column of accumulated ion-pair complexes and impurities, followed by proper storage in 70% Methanol.

References

• Guidechem. "5-amino-2-naphthalenesulfonic acid 119-79-9 wiki". Guidechem.
• Academia.edu. "Developments in Methods of Analysis for Naphthalene Sulfonates". Academia.edu.
• National Institutes of Health (NIH) / PMC. "Ionisable substances chromatography: A new approach for the determination of Ketoprofen, Etoricoxib, and Diclofenac sodium in pharmaceuticals using ion – pair HPLC". PMC.
• International Atomic Energy Agency (IAEA). "Analysis of Cement Superplasticizers and Grinding Aids A Literature Survey". IAEA.

Sources

• 1. Page loading... [guidechem.com]
• 2. (PDF) Developments in Methods of Analysis for Naphthalene Sulfonates [academia.edu]
• 3. Ionisable substances chromatography: A new approach for the determination of Ketoprofen, Etoricoxib, and Diclofenac sodium in pharmaceuticals using ion – pair HPLC - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting HPLC Peak Tailing &amp; Baseline Drift for 5-Nitronaphthalene-2-sulfonic Acid

Welcome to the Advanced Chromatography Support Center. Analyzing highly polar, permanently ionized compounds like 5-Nitronaphthalene-2-sulfonic acid (5-NNSA) presents unique chromatographic challenges. Because 5-NNSA contains a strongly acidic sulfonate group (pKa < 1) and an electron-withdrawing, UV-active nitro group, standard Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) often yields asymmetric peak tailing and severe baseline drift.

This guide provides field-proven, mechanistically grounded protocols to help you achieve Gaussian peak shapes and flat baselines.

Diagnostic Workflow

Before altering your method, use the following logical workflow to isolate whether the issue stems from electrostatic interactions, solvent mismatch, or system equilibration.

Diagnostic workflow for resolving 5-NNSA HPLC peak tailing and baseline drift.

Section 1: Resolving Peak Tailing (The "Shark Fin" Effect)

The Mechanistic Causality

5-NNSA remains fully deprotonated (anionic) across the entire practical HPLC pH range (pH 2–8). In traditional C18 RP-HPLC, this causes two phenomena:

• Mutual Repulsion (Overload Tailing): Anionic analyte molecules repel each other within the stationary phase pores. This leads to a distinctive "shark fin" peak shape where the peak apex shifts depending on the injected mass[1].

• Secondary Interactions: The anionic sulfonate group strongly interacts with trace metal impurities in the silica matrix or positively charged sites, causing severe tailing[2].

Self-Validating Protocol: Ion-Pairing Chromatography (IPC) Optimization

To neutralize the analyte's charge and increase its hydrophobic retention, a cationic ion-pairing reagent (IPR) such as Tetrabutylammonium (TBA) must be introduced into the mobile phase[2].

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 25 mM Potassium Phosphate ( KH2​PO4​ ) aqueous buffer.

• IPR Addition: Add 5 mM Tetrabutylammonium hydrogen sulfate (TBAHS) to the aqueous buffer.

• pH Adjustment: Adjust the aqueous phase to pH 3.0 using dilute phosphoric acid.

  • Causality: Lowering the pH to 3.0 protonates residual silanols on the silica column (pKa ~3.5), neutralizing their charge and suppressing secondary electrostatic interactions[2].

• Filtration: Filter the buffer through a 0.2 µm membrane.

• System Passivation & Equilibration: Flush the system with the IPC mobile phase for at least 50 column volumes.

  • Validation Check: Inject a 5-NNSA standard. Calculate the Tailing Factor ( Tf​ ). If Tf​>1.2 , increase the TBAHS concentration in 1 mM increments (up to a maximum of 10 mM) until symmetry is achieved.

Alternative: If your downstream application requires LC-MS compatibility (where non-volatile IPRs like TBA are prohibited), utilize a Mixed-Mode Column (e.g., reversed-phase/anion-exchange). These columns inherently retain multi-charged molecules with excellent peak shape using MS-friendly volatile buffers like ammonium formate[3].

Section 2: Stabilizing Baseline Drift in Gradient Runs

The Mechanistic Causality

Baseline drift in gradient HPLC is primarily caused by a mismatch in the UV absorbance of Mobile Phase A (aqueous) and Mobile Phase B (organic) at the detection wavelength[4]. Because 5-NNSA is often detected at low UV wavelengths (e.g., 215 nm or 254 nm due to the nitro group), solvents like methanol or additives like TFA exhibit changing background absorbance as the gradient progresses[5]. Furthermore, IPC reagents require extensive equilibration times; incomplete column equilibration manifests as a continuously drifting baseline[6].

Mechanistic pathway of baseline drift during gradient elution and targeted solutions.

Self-Validating Protocol: Mobile Phase Absorbance Balancing

Step-by-Step Methodology:

• Solvent Selection: Switch from Methanol to HPLC-grade Acetonitrile for Mobile Phase B. Acetonitrile has a significantly lower UV cutoff (190 nm) and provides a flatter baseline at 215-254 nm[4].

• Absorbance Matching: If a UV-absorbing additive (e.g., 0.1% TFA) is used in Mobile Phase A, add a slightly reduced concentration (e.g., 0.08% TFA) to Mobile Phase B. Fine-tune this ratio until the absorbance of both phases matches at your specific detection wavelength[5].

• Dynamic Mixing: Install a static mixer between the gradient pump and the injector to homogenize the mobile phase blend, reducing micro-fluctuations[5].

• Blank Gradient Run: Execute a "blank" injection (mobile phase only) using the full gradient profile.

  • Validation Check: Use your chromatography data system (CDS) to subtract this blank baseline from subsequent 5-NNSA sample runs. This isolates true analyte peaks from residual system drift[5][7].

Quantitative Impact of Troubleshooting Strategies

The table below summarizes the expected outcomes when applying the above protocols to 5-NNSA analysis.

Chromatographic Condition	Tailing Factor ( Tf​ )	Baseline Drift (mAU/10 min)	Resolution Status
Standard C18, 0.1% Formic Acid (Gradient)	2.8 (Severe)	+45.0	Unacceptable
Standard C18, Methanol/Water Gradient (No matching)	2.5 (Poor)	+120.0	Unacceptable
Standard C18, 5 mM TBAHS, pH 3.0 (Isocratic)	1.1 (Ideal)	+2.0	Optimal for UV
Mixed-Mode Column, Ammonium Formate (Gradient)	1.2 (Good)	+8.5	Optimal for LC-MS

Frequently Asked Questions (FAQs)

Q: Why does my baseline drift downwards in the middle of the gradient when using ammonium bicarbonate? A: Mixing certain aqueous buffers with organic solvents can create a mixture with lower UV absorbance than either pure solvent alone, causing a mid-gradient dip[4]. Switching to a phosphate buffer or changing the detection wavelength to 254 nm minimizes this artifact.

Q: I switched to an ion-pairing method to fix the tailing, but my retention times are shifting and the baseline won't stabilize. What is wrong? A: Ion-pairing reagents like TBA require significantly longer equilibration times than standard reversed-phase solvents. While standard methods require 5-10 column volumes, IPC methods often require 50-100 column volumes to fully saturate the stationary phase[6]. Extend your equilibration time before injecting samples.

Q: Can temperature fluctuations cause the baseline drift I'm seeing with 5-NNSA? A: Yes. The optical properties of mobile phases are highly temperature-dependent. Implementing precise temperature control systems (using a column oven and pre-heating the mobile phase) minimizes thermal gradients that manifest as baseline drift[8].

References

• Why Your HPLC Baseline Drifts—And How to Stop It Labtech[Link]

• Why Your HPLC Baseline Drifts—And How to Stop It (Editorial) Separation Science [Link]

• How to Troubleshoot HPLC Baseline Drift Issues Eureka by PatSnap[Link]

• Gradient Elution, Part V: Baseline Drift Problems LCGC International[Link]

• 1,5-Naphthalenedisulfonic Acid Analysis SIELC Technologies [Link]

• But My Peaks Are Not Gaussian! Part 3: Physicochemical Causes of Peak Tailing LCGC International[Link]

• HPLC Troubleshooting: Equilibration and Ion-Pairing LCMS.cz[Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 1,5-Naphthalenedisulfonic Acid | SIELC Technologies [sielc.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. labtech.tn [labtech.tn]
• 6. lcms.cz [lcms.cz]
• 7. sepscience.com [sepscience.com]
• 8. How to Troubleshoot HPLC Baseline Drift Issues [eureka.patsnap.com]

Overcoming catalyst poisoning during 5-Nitronaphthalene-2-sulfonic acid hydrogenation

Welcome to the Advanced Troubleshooting Portal for the catalytic reduction of sulfonated nitroarenes. The hydrogenation of 5-nitronaphthalene-2-sulfonic acid to its corresponding amine (a critical Cleve's acid derivative) is notoriously prone to rapid catalyst deactivation. This guide is designed for researchers and drug development professionals to diagnose, understand, and overcome catalyst poisoning using field-proven, self-validating methodologies.

Diagnostic Workflow for Catalyst Deactivation

Diagnostic workflow for resolving catalyst poisoning during nitroarene hydrogenation.

Core Mechanisms of Catalyst Deactivation

To troubleshoot effectively, you must understand the causality behind the catalyst failure. Deactivation in this specific reaction is rarely due to simple thermal degradation; it is chemically driven by three primary vectors:

• Thio-Affinity and Surface Passivation: Naphthalene substrates synthesized via oleum sulfonation inherently carry trace organosulfur impurities or inorganic sulfites. These species undergo dissociative chemisorption on noble metal surfaces (Pd, Pt), forming stable metal sulfides (e.g., PdS) that physically block active sites and permanently alter the electronic density of the catalyst[1].

• Acid-Catalyzed Sintering and Leaching: The sulfonic acid moiety (-SO 3​ H) is a strong Brønsted acid. In aqueous or polar protic solvents, this localized high proton concentration promotes the dissolution (leaching) of metal nanoparticles and their subsequent Ostwald ripening (sintering) into larger, inactive agglomerates[2].

• Hydroxylamine Stalling: The reduction proceeds sequentially: Nitro (-NO 2​ ) → Nitroso (-NO) → Hydroxylamine (-NHOH) → Amine (-NH 2​ ). The final cleavage of the N-O bond is kinetically slow. If the catalyst is partially poisoned, the reaction stalls at the hydroxylamine intermediate, which can rapidly dimerize into intractable azoxy or azo tars that foul the catalyst pores[3].

Pathway of 5-nitronaphthalene-2-sulfonic acid reduction and TPP-mediated catalyst reactivation.

Troubleshooting FAQs

Q1: My Pd/C catalyst dies after 10-15% conversion. The starting material contains trace sulfites from the upstream sulfonation step. How do I recover activity without extensive feed purification? A1: You can employ a "fighting poison with poison" strategy. The addition of catalytic amounts of Triphenylphosphine (TPP) acts as an antidote. TPP coordinates to the deactivated palladium sulfide layer, partially reducing it and exposing highly active metallic Pd sites, allowing the hydrogenation to proceed to completion[1]. See Protocol A .

Q2: We are observing a green/black tint in our filtrate, indicating metal leaching and agglomeration due to the highly acidic nature of the sulfonic acid substrate. What are our alternatives to standard Pd/C? A2: First, ensure you are neutralizing the substrate to its sodium salt (pH 7.0-7.5) prior to reduction to mitigate acid leaching. If you must run under acidic conditions, switch to a Cobalt encapsulated in N-doped carbon (Co@NC) catalyst. The N-doped carbon matrix physically protects the Co nanoparticles from leaching while maintaining high selectivity for the nitro group[4].

Q3: Is there a way to completely avoid high-pressure H 2​ gas while maintaining high turnover numbers (TON) for sulfur-containing nitroarenes? A3: Yes. You can utilize Catalytic Transfer Hydrogenation (CTH) using a Platinum on Carbon (Pt/C) catalyst with ethanol as the hydrogen donor. Pt/C is inherently more resistant to sulfur poisoning than Pd/C, and ethanol provides a high hydrogen content (13.1 wt%) without the need for external pressurized gas[5]. See Protocol B .

Q4: Can we spatially separate the hydrogen activation from the nitroarene to prevent the sulfonic acid group from competitively binding to the catalyst? A4: Yes, through noncontact hydrogenation. By using an electrochemical H-cell, H 2​ is activated on a Pd/C anode in one chamber, and the protons/electrons are transferred through a membrane to a cathode (e.g., Carbon Nanotubes) where the nitroarene is reduced. This completely eliminates competitive binding and poisoning on the noble metal surface[3].

Validated Experimental Protocols

Protocol A: TPP-Rescued Pd/C Hydrogenation (Direct Contact)

Causality: TPP alters the electronic structure of Pd, preventing irreversible sulfur binding while maintaining sufficient activity for nitro reduction[1].

• Preparation: Dissolve 10 mmol of 5-nitronaphthalene-2-sulfonic acid in 50 mL of a 1:1 Methanol/Water mixture. Adjust the pH to 7.5 using 1M NaOH to form the sodium salt.

• Catalyst Loading: Add 5 wt% Pd/C (50 mg) to the Parr reactor.

• Antidote Addition: Add Triphenylphosphine (TPP) at 2 mol% relative to the Pd metal content.

• Reaction: Purge the vessel 3x with N 2​ , then 3x with H 2​ . Pressurize to 10 bar H 2​ and heat to 70 °C under vigorous stirring (800 rpm).

• Validation Checkpoint: The system is self-validating through real-time hydrogen uptake monitoring. If the reaction stalls due to residual sulfur, inject an additional 1 mol% TPP. A sudden resumption of H 2​ consumption immediately following TPP injection confirms sulfur displacement rather than thermal activation.

Protocol B: Anti-Poisoning Pt/C Transfer Hydrogenation

Causality: Ethanol serves as both the solvent and the hydrogen surrogate. Pt/C tolerates sulfur functional groups significantly better than Pd/C, preventing the formation of permanent metal-sulfide bonds[5].

• Reagent Mixing: In a pressure tube, combine 5-nitronaphthalene-2-sulfonic acid (0.5 mmol), 10 wt% Pt/C (25 mg), and Potassium tert-butoxide (KOtBu, 1.5 equiv) in absolute Ethanol (2 mL).

• Thermal Activation: Seal the tube and heat to 150 °C for 24 hours.

• Isolation: Cool to room temperature, dilute with water, and filter through a Celite pad to recover the Pt/C catalyst.

• Validation Checkpoint: The absence of external H 2​ pressure drops means progress must be validated via chromatography. The complete disappearance of the yellow nitroarene spot and the appearance of a highly fluorescent amine spot under UV (254 nm) confirms quantitative transfer hydrogenation.

Quantitative Data: Catalyst Performance Comparison

Catalyst System	Reaction Mode	Hydrogen Source	Tolerance to Sulfur	Key Advantage	Typical Yield
Standard Pd/C	Direct Contact	H 2​ Gas (10 bar)	Poor	Baseline industrial standard	< 50% (Stalls)
Pd/C + TPP	Direct Contact	H 2​ Gas (10 bar)	High	Recovers poisoned Pd sites dynamically	> 92%
Pt/C	Transfer Hydro.	Ethanol	Very High	Avoids H 2​ gas, highly chemoselective	Up to 95%
Co@NC	Direct Contact	Hydrazine Hydrate	Moderate	Resists acidic leaching via carbon matrix	> 90%
Pd/C (Noncontact)	Spatially Separated	H 2​ Gas (Anode)	Absolute	Zero competitive binding at the cathode	> 98%

References

• Selective Reduction of Nitroarenes via Noncontact Hydrogenation ACS Publications URL:[Link][3]

• Triphenylphosphine as Efficient Antidote for the Sulfur-Poisoning of the Pd/C Hydrogenation Catalyst ResearchGate URL:[Link][1]

• Ethanol as a H2 source: transfer hydrogenation of sulfur and halogen containing nitroarenes with an anti-poisoning platinum on carbon catalyst RSC Publishing URL:[Link][5]

• Selective hydrogenation of nitroarenes under mild conditions by the optimization of active sites in a well defined Co@NC catalyst RSC Publishing URL:[Link][4]

• Investigating the Catalytic Deactivation of a Pd Catalyst during the Continuous Hydrogenation of CO2 into Formate Using a Trickle-Bed Reactor MDPI URL:[Link][2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Selective hydrogenation of nitroarenes under mild conditions by the optimization of active sites in a well defined Co@NC catalyst - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Ethanol as a H 2 source: transfer hydrogenation of sulfur and halogen containing nitroarenes with an anti-poisoning platinum on carbon catalyst - RSC Sustainability (RSC Publishing) DOI:10.1039/D5SU00864F [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 5-Nitronaphthalene-2-sulfonic Acid and 8-Nitronaphthalene-2-sulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of aromatic chemistry, the subtle placement of functional groups on a naphthalene scaffold can dramatically alter the molecule's reactivity and, consequently, its utility as a synthetic intermediate. This guide provides an in-depth technical comparison of the reactivity of two constitutional isomers: 5-nitronaphthalene-2-sulfonic acid and 8-nitronaphthalene-2-sulfonic acid. By examining the interplay of electronic effects and steric hindrance, we will elucidate the factors governing their chemical behavior and provide a framework for predicting their performance in various chemical transformations.

Structural and Electronic Landscape: The Foundation of Reactivity

The reactivity of these two isomers is fundamentally dictated by the positions of the nitro (-NO₂) and sulfonic acid (-SO₃H) groups on the naphthalene ring system. The sulfonic acid group at the 2-position is a meta-director and a deactivating group in electrophilic aromatic substitution, meaning it withdraws electron density from the ring, making it less susceptible to attack by electrophiles. The nitro group is also a powerful deactivating group and a meta-director.

The key distinction between the two isomers lies in the location of the nitro group relative to the other ring and the sulfonic acid group.

• 5-Nitronaphthalene-2-sulfonic acid: The nitro group is at an alpha (α) position on the same ring as the sulfonic acid group is attached to the other ring. This position is relatively unhindered.

• 8-Nitronaphthalene-2-sulfonic acid: The nitro group is at an alpha (α) position, but it is in the peri-position relative to the sulfonic acid-bearing ring. This proximity leads to significant steric strain, a phenomenon known as the peri-interaction . This interaction forces the substituents to occupy space that is sterically congested, leading to out-of-plane distortions of the naphthalene ring.[1]

This fundamental structural difference is the primary driver of the observed differences in reactivity.

Comparative Reactivity Analysis

Reduction of the Nitro Group

The conversion of the nitro group to an amino group is a common and crucial transformation for these compounds, as the resulting aminonaphthalenesulfonic acids are valuable dye intermediates.[2] The rate of this reduction is expected to be significantly influenced by the steric environment of the nitro group.

• 8-Nitronaphthalene-2-sulfonic acid: The nitro group in the 8-position is subject to considerable steric hindrance from the sulfonic acid group in the adjacent ring's 2-position, and more importantly, the hydrogen at the 1-position. This steric congestion can impede the approach of a reducing agent to the nitro group, whether it be a heterogeneous catalyst surface (e.g., Pd/C) or a soluble reducing agent. This steric hindrance is a well-documented phenomenon in naphthalene chemistry.[3][4]

• 5-Nitronaphthalene-2-sulfonic acid: The nitro group at the 5-position is sterically more accessible. There is no significant peri-interaction to hinder the approach of a reducing agent.

Further Electrophilic Aromatic Substitution

While both the nitro and sulfonic acid groups are deactivating, making further electrophilic substitution challenging, the existing substitution pattern will direct any incoming electrophile. The sulfonic acid group at the 2-position directs incoming electrophiles to the 5 and 7 positions (meta). The nitro group, being a strong deactivating group, will also influence the reactivity of the ring it is attached to.

In the case of sulfonation of 2-substituted naphthalenes, substitution generally occurs at the 5- and 8-positions, with the 5-position being favored.[5] This suggests a higher intrinsic reactivity of the 5-position in the unsubstituted ring of a 2-substituted naphthalene.

• 5-Nitronaphthalene-2-sulfonic acid: The unsubstituted ring is activated relative to the ring bearing the nitro and sulfonic acid groups. Further substitution would likely occur on this ring.

• 8-Nitronaphthalene-2-sulfonic acid: Similarly, the unsubstituted ring is the more reactive one.

A key consideration is the directing influence of the sulfonic acid group. In naphthalene-2-sulfonic acid, sulfonation leads to a mixture of di-sulfonic acids, with substitution at the 5- and 8-positions.[5] The presence of the deactivating nitro group will further modulate this reactivity.

Experimental Data Summary

While direct comparative kinetic data is scarce, the following table summarizes the key factors influencing the reactivity of the two isomers.

Feature	5-Nitronaphthalene-2-sulfonic acid	8-Nitronaphthalene-2-sulfonic acid	Rationale
Steric Hindrance at Nitro Group	Low	High (due to peri-interaction)	The proximity of the nitro group to the adjacent ring in the 8-isomer creates significant steric congestion.[1]
Predicted Rate of Nitro Reduction	Faster	Slower	Greater steric accessibility of the nitro group in the 5-isomer allows for easier approach of reducing agents.
Thermodynamic Stability	More stable	Less stable	The peri-interaction in the 8-isomer introduces ring strain, making it thermodynamically less stable than the 5-isomer.[4]

Experimental Protocols

To empirically validate the predicted reactivity differences, a comparative kinetic study of the reduction of the nitro group can be performed. The following is a generalized protocol for such an experiment.

Protocol: Comparative Kinetic Analysis of the Catalytic Reduction of 5- and 8-Nitronaphthalene-2-sulfonic Acid

Objective: To determine and compare the rate of reduction of 5-nitronaphthalene-2-sulfonic acid and 8-nitronaphthalene-2-sulfonic acid to their corresponding amino derivatives via catalytic hydrogenation.

Materials:

• 5-Nitronaphthalene-2-sulfonic acid

• 8-Nitronaphthalene-2-sulfonic acid

• Palladium on carbon (10% Pd/C)

• Methanol (HPLC grade)

• Hydrogen gas (high purity)

• High-pressure reactor (e.g., Parr hydrogenator)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Analytical balance

• Standard laboratory glassware

Procedure:

• Standard Solution Preparation:

  • Prepare stock solutions of known concentrations (e.g., 1 mg/mL) of both 5-nitronaphthalene-2-sulfonic acid and 8-nitronaphthalene-2-sulfonic acid, as well as their expected reduction products (5-amino- and 8-aminonaphthalene-2-sulfonic acid) in methanol. These will be used to create a calibration curve for HPLC analysis.

• Reaction Setup (to be performed for each isomer independently):

  • In a high-pressure reactor vessel, add a specific amount of the nitronaphthalenesulfonic acid isomer (e.g., 1.0 mmol).

  • Add a carefully weighed amount of 10% Pd/C catalyst (e.g., 5 mol% Pd relative to the substrate).

  • Add a measured volume of methanol (e.g., 50 mL) to the reactor.

  • Seal the reactor and purge with nitrogen gas several times to remove any air.

  • Pressurize the reactor with hydrogen gas to a set pressure (e.g., 50 psi).

  • Begin vigorous stirring and start timing the reaction. Maintain a constant temperature (e.g., 25 °C).

• Reaction Monitoring:

  • At regular time intervals (e.g., 0, 5, 10, 20, 30, 60, and 120 minutes), carefully withdraw a small aliquot (e.g., 0.5 mL) of the reaction mixture.

  • Immediately filter the aliquot through a syringe filter to remove the catalyst and quench the reaction.

  • Dilute the filtered sample with a known volume of methanol.

• HPLC Analysis:

  • Analyze the diluted samples by HPLC. The mobile phase and column should be chosen to achieve good separation of the starting material and the product. A reverse-phase C18 column with a gradient of water and acetonitrile (both with 0.1% formic acid) is a common starting point.

  • Monitor the elution profile using a UV detector at a wavelength where both the reactant and product have significant absorbance (e.g., determined by UV-Vis spectroscopy of the standard solutions).

  • Quantify the concentration of the starting material and the product at each time point using the previously generated calibration curves.

• Data Analysis:

  • Plot the concentration of the starting material versus time for each isomer.

  • Determine the initial rate of reaction for both isomers from the slope of the concentration vs. time plot at t=0.

  • Alternatively, fit the data to an appropriate rate law (e.g., pseudo-first-order) to determine the rate constant (k) for each reaction.

  • Compare the initial rates or rate constants to quantitatively assess the difference in reactivity.

Visualizations

Chemical Structures

Caption: Logical workflow comparing the reactivity in nitro group reduction.

Conclusion

The reactivity of 5-nitronaphthalene-2-sulfonic acid and 8-nitronaphthalene-2-sulfonic acid is primarily dictated by steric factors, with the peri-interaction in the 8-nitro isomer playing a dominant role. This steric hindrance is predicted to significantly decrease the rate of reactions involving the nitro group, such as its reduction to an amine. Consequently, for synthetic applications requiring the transformation of the nitro group, the 5-nitro isomer is expected to be the more reactive substrate. The experimental protocol provided offers a robust framework for quantifying this reactivity difference, enabling researchers to make informed decisions in the design and optimization of synthetic routes involving these important chemical intermediates.

References

• Effects of Alkyl Substituents on the Excited States of Naphthalene: Semiempirical Study. (n.d.). The Journal of Physical Chemistry A. Retrieved March 26, 2026, from [Link]

• On the positional reactivity order in the sulfuric acid sulfonation of the two naphthalenesulfonic acids. (1983). Canadian Journal of Chemistry, 61(6), 1164-1168.
• Aromatic Sulfonation. Part XVI: Sulfonation of naphthalene and its monosulfonic acids in concentrated aqueous sulfuric acid. (1974). Recueil des Travaux Chimiques des Pays-Bas, 93(6), 158-162.

• Aminonaphthalenesulfonic acids. (2023, December 15). In Wikipedia. [Link]

• Naphthalene vs. Benzene as a Transmitting Moiety: Towards the More Sensitive Trifluoromethylated Molecular Probes for the Substituent Effects. (2022). Molecules, 27(13), 4209.
• Substituent Effects in the Naphthalene Series. An Analysis of Polar and pI Delocalization Effects. (1975). Journal of the American Chemical Society, 97(24), 7006-7012.
• On the positional reactivity order in the sulfonation of phenyl‐and naphthyl‐substituted naphthalenes with SO3. (1993). Recueil des Travaux Chimiques des Pays-Bas, 112(11), 555-561.

• Why is alfa-sulphonated naphthalene converted into beta-sulphonated derivatives at a high temperature? (2017, April 24). Quora. Retrieved March 26, 2026, from [Link]

• A Study of the Correlation between the Bulkiness of peri-Substituents and the Distortion of a Naphthalene Ring. (2023). Molecules, 28(14), 5343.
• Electronic properties of chosen naphthalene derivatives. (2022). Phase Transitions, 95(5-6), 465-479.

• Kinetic vs. Thermodynamic Control in Reactions. (n.d.). Scribd. Retrieved March 26, 2026, from [Link]

• Reversible aromatic substitution reactions. (2021, January 10). Organic chemistry teaching. Retrieved March 26, 2026, from [Link]

• Why is 1 position in naphthalene more reactive in electrophilic substitut... (2025, March 21). Filo. Retrieved March 26, 2026, from [Link]

• Thermodynamic vs Kinetic Sulphonation of Naphthalene. (2015, May 19). Chemistry Stack Exchange. Retrieved March 26, 2026, from [Link]

• The nitrous acid catalysed nitration of naphthalene. Evidence for a kinetic term that is second order with respect to the aromatic compound. (1985). Journal of the Chemical Society, Perkin Transactions 2, (8), 1121-1126.

• Evaluation of Steric Repulsion at peri-Positions as Non-Electronic Activation on Aromatic Rings by Annisa Indah Reza. (n.d.). Kochi University of Technology. Retrieved March 26, 2026, from [Link]

• More Detail on Peri-Substitution Research. (n.d.). Dalhousie University. Retrieved March 26, 2026, from [Link]

• peri-Interactions in Naphthalenes, 10. In Search of Independent Criteria for N−→P Bonding: Protonation Studies on. (2003). Zeitschrift für Naturforschung B, 58(7), 663-671.

• peri-naphthalenes. (2023, August 29). In Wikipedia. [Link]

• peri-Interactions in Naphthalenes, 7. A Hetera-naphthalene as a Model Compound for 8-Dimethylamino- naphth-1-yl Silicon and. (2002). Zeitschrift für Naturforschung B, 57(3), 309-318.

• The peri -interaction in 1-substituted naphthalenes. Repulsion... (n.d.). ResearchGate. Retrieved March 26, 2026, from [Link]

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• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. researchgate.net [researchgate.net]

Validating the Purity of 5-Nitronaphthalene-2-sulfonic Acid: A Comparative Guide to LC-MS/MS and Alternative Modalities

As the pharmaceutical and dye manufacturing industries face increasingly stringent regulatory scrutiny regarding trace impurities, the analytical validation of synthetic intermediates has never been more critical. 5-Nitronaphthalene-2-sulfonic acid (a key Cleve's acid derivative) presents a unique analytical challenge. Its high polarity, non-volatility, and the frequent presence of closely related positional isomers (such as 8-nitronaphthalene-2-sulfonic acid) demand highly specific and sensitive analytical methodologies. Furthermore, residual sulfonic acids in pharmaceutical synthesis can react with alcohols to form genotoxic alkyl sulfonates (PGIs), necessitating rigorous purity control of the starting materials [4].

This guide objectively compares the efficacy of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) against traditional modalities (HPLC-UV and GC-MS) and provides a self-validating, field-proven protocol for the precise quantification and purity assessment of 5-Nitronaphthalene-2-sulfonic acid.

Comparative Analysis of Analytical Modalities

To establish the purity of a polar, ionic compound like 5-Nitronaphthalene-2-sulfonic acid, the chosen analytical modality must overcome the molecule's inherent resistance to volatilization and its lack of distinct chromophoric differentiation from its isomers.

LC-MS/MS: The Gold Standard

LC-MS/MS utilizing Electrospray Ionization in negative mode (ESI-) is the most robust method for sulfonic acid analysis. Because the sulfonic acid group ( −SO3​H ) readily deprotonates in aqueous solutions, it yields a strong [M−H]− precursor ion at m/z 252. Tandem mass spectrometry (MRM mode) provides orthogonal specificity by monitoring the loss of SO2​ and the formation of the highly specific SO3∙−​ radical fragment at m/z 80 [3]. This eliminates the need for derivatization while easily resolving isobaric interferences.

GC-MS: The Derivatization Bottleneck

While Gas Chromatography-Mass Spectrometry (GC-MS) offers excellent resolution, sulfonic acids are completely non-volatile and will thermally degrade in a GC inlet. Analysis requires cumbersome, moisture-sensitive derivatization steps (e.g., alkylation using tetrabutylammonium salts or diazomethane) to convert the acid into a volatile sulfonate ester [2]. This introduces significant quantitative variability and increases sample preparation time.

HPLC-UV: The Specificity Deficit

High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is standard for bulk purity assays. However, it relies entirely on chromatographic retention time for identification. Because 5-nitro and 8-nitro isomers share nearly identical UV absorption spectra, co-elution in complex matrices can lead to false-positive purity inflations.

Quantitative Performance Comparison

The following table synthesizes experimental performance metrics across the three modalities based on established analytical thresholds for naphthalenesulfonic acids:

Analytical Parameter	LC-MS/MS (ESI- MRM)	GC-MS (EI)	HPLC-UV (Diode Array)
Limit of Detection (LOD)	0.1 – 0.5 ng/mL	0.5 – 2.0 ng/mL	50 – 100 ng/mL
Sample Preparation	Direct injection (Dilute & Shoot)	Complex (Requires derivatization)	Direct injection
Isomer Specificity	Excellent (RT + MRM transitions)	Good (Post-derivatization RT)	Poor (Relies solely on RT)
Matrix Interference	Low (High mass selectivity)	Moderate	High (Co-eluting chromophores)
Analytical Throughput	High (< 10 min/run)	Low (> 30 min/run incl. prep)	Medium (~15-20 min/run)

Self-Validating LC-MS/MS Experimental Protocol

To ensure scientific integrity, an analytical protocol must be self-validating—meaning the method inherently proves its own accuracy during every run through built-in quality controls. The following step-by-step methodology is optimized for the trace analysis of 5-Nitronaphthalene-2-sulfonic acid.

A. Mechanistic Rationale for Reagent Selection

• Mobile Phase Additives: Traditional HPLC of sulfonic acids uses non-volatile ion-pairing agents (e.g., phosphate buffers or tetrabutylammonium bromide). However, these rapidly cause ion suppression and source fouling in mass spectrometers. We utilize 10 mM Ammonium Acetate ; it is fully volatile, maintains the pH (~6.8) required to keep the sulfonic acid deprotonated, and ensures a clean ESI source [1].

• Ionization Mode: ESI negative mode is selected because the electron-withdrawing nitro group and the acidic sulfonate group strongly favor the formation of the [M−H]− anion.

B. Step-by-Step Methodology

Step 1: Preparation of the Self-Validating Matrix

• Prepare a stock solution of 5-Nitronaphthalene-2-sulfonic acid (1 mg/mL) in LC-MS grade Methanol/Water (50:50, v/v).

• Prepare a structurally similar internal standard (IS), such as 2-Naphthalenesulfonic acid, to correct for matrix-induced ion suppression.

• Generate a calibration curve (1 ng/mL to 500 ng/mL) by spiking the analyte and IS into a blank matrix. Include a matrix blank and a known spike-recovery sample (Quality Control) at 50 ng/mL.

Step 2: Chromatographic Separation

• Column: Reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size) to ensure sharp peak shapes and adequate resolution of nitronaphthalene isomers.

• Mobile Phase A: 10 mM Ammonium Acetate in LC-MS grade Water.

• Mobile Phase B: LC-MS grade Acetonitrile.

• Gradient: 5% B to 60% B over 6 minutes, hold for 1 minute, return to 5% B. Flow rate: 0.3 mL/min.

Step 3: MS/MS Optimization and MRM Acquisition

• Operate the tandem mass spectrometer in ESI negative mode.

• Precursor Ion: Isolate m/z 252.0 [M−H]− .

• Collision-Induced Dissociation (CID): Use Argon as the collision gas.

• Product Ions (MRM Transitions):

  • Quantifier Transition:m/z 252.0 → 80.0 (Formation of SO3∙−​ , optimized at ~35 eV collision energy).

  • Qualifier Transition:m/z 252.0 → 188.0 (Loss of SO2​ , optimized at ~20 eV collision energy).

Step 4: Data Interpretation & Validation

• System Suitability Test (SST): Ensure the IS peak area RSD is < 5% across all injections.

• Isomer Resolution: Verify that the 5-nitro isomer is baseline-separated from the 8-nitro isomer (if present in the QC spike). The ratio of the quantifier to qualifier transition must remain within ±20% of the reference standard to confirm peak purity.

• Recovery: The calculated concentration of the 50 ng/mL QC spike must fall between 90-110% to validate the run.

Workflow Visualization

The following diagram illustrates the logical flow of the self-validating LC-MS/MS protocol, highlighting the mechanistic progression from sample preparation to data validation.

LC-MS/MS workflow for 5-Nitronaphthalene-2-sulfonic acid validation.

Conclusion

For the rigorous purity validation of 5-Nitronaphthalene-2-sulfonic acid, LC-MS/MS is unequivocally superior to both HPLC-UV and GC-MS. By leveraging the inherent acidity of the sulfonate group for negative electrospray ionization, and utilizing highly specific MRM transitions (specifically the SO3∙−​ fragment), analysts can achieve sub-nanogram sensitivity without the compounding errors introduced by derivatization. Implementing the self-validating protocol outlined above ensures that data generated is both highly accurate and resilient to regulatory scrutiny.

References

• Holcapek, M., et al. "Analysis of sulphonated dyes and intermediates by electrospray mass spectrometry." Journal of Chromatography A, 1999. Available at: [Link]

• Liu, C. H., & Ding, W. H. "Determination of naphthalenesulfonic acid isomers by large-volume on-line derivatization and gas chromatography-mass spectrometry." PubMed (NIH), 2001. Available at:[Link]

• Loos, R., et al. "Selective Determination of Aromatic Sulfonates in Landfill Leachates and Groundwater Using Microbore Liquid Chromatography Coupled with Mass Spectrometry." Analytical Chemistry (ACS Publications), 2003. Available at:[Link]

• Kumar, et al. "Trace-level analysis of genotoxic sulfonate ester impurities in teneligliptin by GC-MS." Journal of Applied Pharmaceutical Science, 2022. Available at: [Link]

Comparative Analysis of Nitronaphthalenesulfonic Acids: 5-Nitro-2-Naphthalenesulfonic Acid vs. 1-Nitronaphthalene-2-Sulfonic Acid

Executive Summary

Substituted naphthalenesulfonic acids are foundational to both legacy colorant chemistry and cutting-edge semiconductor fabrication. This guide provides an in-depth comparative analysis of two critical isomers: 5-nitro-2-naphthalenesulfonic acid (5-N-2-NSA) and 1-nitronaphthalene-2-sulfonic acid (1-N-2-NSA) . While sharing identical molecular weights, their distinct steric environments and electronic profiles dictate entirely different industrial trajectories—from the synthesis of 1,6-Cleve's acid for azo dyes to advanced Chemical Mechanical Polishing (CMP) slurries for sub-micron copper interconnects.

Structural and Electronic Profiling

The functional utility of these two isomers is governed by the spatial relationship between the electron-withdrawing nitro ( −NO2​ ) group and the bulky, water-solubilizing sulfonic acid ( −SO3​H ) group.

• 5-Nitro-2-naphthalenesulfonic acid (5-N-2-NSA): In this isomer, the functional groups are located on separate rings of the naphthalene core. This "para-like" trans-ring distribution minimizes steric hindrance. The extended conjugation allows the nitro group to be easily reduced without disrupting the sulfonic acid moiety, making it an ideal precursor for stable zwitterionic amines.

• 1-Nitronaphthalene-2-sulfonic acid (1-N-2-NSA): Here, the nitro and sulfonic groups are in an ortho relationship on the same ring. The severe steric clash forces the nitro group out of coplanarity with the aromatic π -system. This altered electronic state makes the nitro group uniquely suited to act as a controlled oxidizing/passivating agent in highly corrosive environments, rather than just a simple synthetic intermediate[1].

Upstream Processing: Synthesis & Isomeric Separation

The synthesis of these compounds highlights the importance of thermodynamic control and solubility differentials.

5-N-2-NSA is primarily synthesized via the electrophilic aromatic nitration of naphthalene-2-sulfonic acid. The reaction inherently yields a mixture of 5-nitro and 8-nitro isomers. Causality in Separation: To isolate 5-N-2-NSA, the mixed acid is neutralized with magnesium salts. Because the magnesium salt of 5-N-2-NSA possesses a higher lattice energy and lower aqueous solubility than its 8-nitro counterpart, concentrating the solution to 40–120 g/L at 30°C forces the selective crystallization of 5-N-2-NSA, leaving the 8-nitro isomer in the filtrate[2].

1-N-2-NSA requires more targeted synthesis, often involving the direct sulfonation of 1-nitronaphthalene using oleum, where the directing effects of the nitro group force the incoming sulfonate into the ortho (2-) position.

Fig 1: Synthesis and isolation workflow of 1,6-Cleve's acid from naphthalene-2-sulfonic acid.

Downstream Applications & Functional Mechanisms

5-N-2-NSA: The Dye Intermediate

The primary industrial destiny of 5-N-2-NSA is its reduction to 5-amino-2-naphthalenesulfonic acid (commonly known as 1,6-Cleve's acid ). This compound is a critical diazo component in the production of azo and sulfur dyes (e.g., Direct Fast Blue BGL, Direct Black 80). Its high solubility and stability make it indispensable for textile coloration[2].

1-N-2-NSA: Semiconductor Passivation

Beyond its use as a precursor for ortho-naphthionic acid[3], 1-N-2-NSA has a highly specialized role in Chemical Mechanical Polishing (CMP) for semiconductor interconnect fabrication. In CMP slurries, the aromatic nitro group of 1-N-2-NSA acts as a passivator. It synergizes with oxidizers to form a protective inhibition layer on copper surfaces, preventing excessive isotropic etching and "dishing" during the mechanical planarization of sub-micron Cu wiring[1].

Fig 2: Mechanistic role of 1-N-2-NSA in Chemical Mechanical Polishing of Cu interconnects.

Validated Experimental Protocols

As a standard of scientific integrity, the following methodologies are designed as self-validating systems.

Protocol A: Catalytic Hydrogenation of 5-N-2-NSA to 1,6-Cleve's Acid

Causality: Traditional Béchamp (iron powder) reduction generates massive heavy-metal waste and requires harsh acidic media[4]. Catalytic hydrogenation using Raney Nickel is environmentally clean and prevents unwanted desulfonation.

• Reactor Charging: Add 250 g of an aqueous solution containing 33 g of 5-nitro-2-naphthalenesulfonic acid magnesium salt into a high-pressure hydrogenation reactor. Introduce 5 g of Raney Nickel catalyst[2].

• Hydrogenation: Purge the system with N2​ , followed by H2​ . Pressurize to 0.5 MPa and heat to 60°C. Maintain stirring for 5 hours.

  • Causality: 60°C provides optimal kinetic energy for nitro reduction without fracturing the C-S bond.

• Filtration: Filter the reducing solution while warm to recover the Raney Nickel catalyst.

• Zwitterion Precipitation: Add 48% H2​SO4​ dropwise to the filtrate under continuous stirring until the pH reaches exactly 2.0.

  • System Validation: The reaction is self-validating at pH 2.0. This matches the isoelectric point of 1,6-Cleve's acid. The sudden, dense precipitation of the zwitterion confirms successful reduction and isolation, yielding ~89.9% product[2].

Protocol B: Formulation of 1-N-2-NSA CMP Slurry for Cu Interconnects

Causality: In sub-micron fabrication, copper must be oxidized to be polished, but unchecked oxidation dissolves the wiring. 1-N-2-NSA is utilized to cap the oxidation rate.

• Base Matrix Preparation: In a cleanroom, prepare an aqueous base containing 30 wt% Hydrogen Peroxide ( H2​O2​ ) and 0.2 wt% Lactic Acid.

  • Causality: Lactic acid acts as a chelator for Cu2+ ions, keeping the polished copper soluble in the slurry to prevent redeposition[1].

• Passivator Integration: Dissolve 0.5 wt% 1-nitronaphthalene-2-sulfonic acid into the matrix.

• System Validation (Static Etch Test): Submerge a pre-weighed, standardized Cu coupon into the slurry without mechanical agitation for 5.0 minutes at 25°C. Remove, rinse with deionized water, dry, and re-weigh.

  • Validation Metric: The mass loss must correspond to a static etch rate of <10 nm/min . If the rate exceeds 10 nm/min, the inhibition layer has failed, indicating insufficient 1-N-2-NSA concentration[1].

Quantitative Comparative Data

Property	5-Nitro-2-naphthalenesulfonic acid	1-Nitronaphthalene-2-sulfonic acid
Molecular Formula	C10​H7​NO5​S	C10​H7​NO5​S
Isomeric Relationship	Nitro at C5, Sulfonic at C2 (Trans-ring)	Nitro at C1, Sulfonic at C2 (Ortho)
Steric Hindrance	Low (Functional groups isolated)	High (Adjacent functional groups)
Primary Downstream Product	1,6-Cleve's Acid (5-amino-2-naphthalenesulfonic acid)	Ortho-Naphthionic Acid (1-aminonaphthalene-2-sulfonic acid)
Industrial Application	Azo and sulfur dye synthesis (e.g., Direct Black 80)	CMP Slurries for Cu Interconnects, Specialty Pigments
Reduction Methodology	Catalytic Hydrogenation (Raney Ni / Pd-C)	Catalytic Hydrogenation or Zinin Reduction

References

• Clean and efficient preparation method of 1, 6-Cleve's acid and 1, 7-Cleve's acid. Patsnap.
• US6562719B2 - Methods of polishing, interconnect-fabrication, and producing semiconductor devices. Google Patents.
• Identification of Amino Sulfonic Acids. Scribd.
• The Zinin reduction of nitroarenes. Sciencemadness.

Sources

• 1. US6562719B2 - Methods of polishing, interconnect-fabrication, and producing semiconductor devices - Google Patents [patents.google.com]
• 2. Clean and efficient preparation method of 1, 6-Cleve's acid and 1, 7-Cleve's acid - Eureka | Patsnap [eureka.patsnap.com]
• 3. scribd.com [scribd.com]
• 4. sciencemadness.org [sciencemadness.org]

Standardizing the Quantification of 5-Nitronaphthalene-2-Sulfonic Acid: A Comparative Methodological Guide

Introduction: The Analytical Challenge of 5-NNSA

5-Nitronaphthalene-2-sulfonic acid (5-NNSA) is a highly polar, aromatic sulfonic acid. Historically pioneered by Nobel laureates Stanford Moore and William Stein as a selective precipitation reagent for amino acid isolation [1], 5-NNSA is today primarily recognized as the critical precursor to 1,6-Cleve’s acid (5-amino-2-naphthalenesulfonic acid)—a cornerstone intermediate in the synthesis of azo dyes and fluorescent probes [2].

Quantifying 5-NNSA presents a distinct chromatographic challenge. Because of its high water solubility, low pKa, and tendency to remain ionized across a broad pH range, traditional reversed-phase (RP) liquid chromatography struggles to retain 5-NNSA. Historically, analysts relied on ion-pairing reagents (e.g., tetrabutylammonium salts) to force retention. However, these reagents notoriously contaminate mass spectrometers, require excessive column equilibration times, and degrade stationary phases. Modern standardization demands more robust, self-validating, and MS-compatible approaches.

Methodological Landscape: A Comparative Analysis

To establish a standardized quantification strategy, laboratory professionals must choose between three primary analytical pathways based on their matrix complexity and resolution requirements.

• Mixed-Mode HPLC-UV (The Industry Workhorse): Utilizes stationary phases with both embedded anion-exchange groups and reversed-phase carbon chains. This eliminates the need for mobile-phase ion-pairing agents, offering highly reproducible retention for routine QA/QC [4].

• Microbore LC-MS/MS (The Trace Environmental Standard): The gold standard for environmental monitoring (e.g., landfill leachates) where 5-NNSA acts as a recalcitrant pollutant. It relies on the highly specific collision-induced dissociation (CID) of the sulfonate group [3].

• Capillary Zone Electrophoresis (CZE-UV): Exploits the permanent negative charge of the sulfonic acid group. It provides rapid, high-resolution separation of positional isomers (e.g., 5-NNSA vs. 8-NNSA) using minimal organic solvents.

Table 1: Comparative Performance Metrics for 5-NNSA Quantification

Parameter	Mixed-Mode HPLC-UV	Microbore LC-MS/MS (ESI-)	Capillary Electrophoresis (CZE)
Primary Mechanism	Reversed-Phase + Anion-Exchange	Hydrophobic + Mass-to-Charge	Electrophoretic Mobility
Limit of Detection (LOD)	~0.1 µg/mL	~1.0 ng/L	~0.5 µg/mL
Linear Dynamic Range	3 Orders of Magnitude	3–4 Orders of Magnitude	2 Orders of Magnitude
Matrix Compatibility	Moderate (Requires SPE for complex)	High (Isotope dilution capable)	Low (Sensitive to high salts)
Throughput/Run Time	~10–15 mins	~20 mins	< 8 mins
Cost per Analysis	Low	High	Very Low
Primary Application	Process QA/QC, Purity testing	Environmental leachates, Trace	Rapid Isomer separation

Analytical Decision Workflow

Fig 1: Decision matrix and analytical workflow for 5-NNSA quantification across different matrices.

Standardized Experimental Protocol: Mixed-Mode HPLC-UV

As a self-validating system, this protocol embeds internal system suitability checks to ensure the dual-retention mechanism (hydrophobic + ionic) is functioning correctly before any sample data is reported.

Phase 1: Mobile Phase Preparation & Causality

• Aqueous Buffer (Mobile Phase A): Prepare 120 mM Ammonium Formate ( NH4​HCO2​ ) in ultrapure water (18.2 MΩ·cm). Adjust to pH 3.0 using concentrated formic acid.

  • Causality: A pH of 3.0 ensures the strong sulfonic acid group of 5-NNSA ( pKa<1 ) remains fully ionized for optimal anion-exchange interactions. Simultaneously, this acidic environment protonates surface silanols on the silica matrix, preventing secondary cation-exchange interactions that cause severe peak tailing [4].

• Organic Modifier (Mobile Phase B): 100% LC-MS grade Acetonitrile.

  • Causality: Acetonitrile provides the necessary elution strength to disrupt the hydrophobic π−π interactions between the naphthalene ring and the reversed-phase carbon chains.

Phase 2: Chromatographic Conditions

• Column: Mixed-mode RP/Anion-Exchange column (e.g., Heritage MA, 4.6 × 50 mm, 3 µm) [4].

• Flow Rate: 1.0 mL/min.

• Isocratic Elution: 40% Mobile Phase B / 60% Mobile Phase A.

  • Causality: Isocratic conditions are chosen over gradients to maintain a constant ionic strength, which is critical for reproducible retention times in ion-exchange mechanisms.

• Detection: UV Absorbance at 255 nm.

  • Causality: 255 nm corresponds to the π→π∗ transition of the nitronaphthalene conjugated system, offering the highest signal-to-noise ratio without absorbing background buffer noise.

Phase 3: System Suitability Testing (SST) - The Self-Validating Step

Before analyzing unknown samples, the system must prove its resolving power.

• Inject a resolution standard containing 10 µg/mL 5-NNSA and 10 µg/mL 8-nitro-2-naphthalenesulfonic acid (its primary synthesis byproduct) [2].

• Acceptance Criteria:

  • Resolution ( Rs​ ) > 2.0.

  • Tailing Factor ( Tf​ ) < 1.5.

  • Validation Logic: If Rs​ drops below 2.0, it indicates a loss of anion-exchange capacity or buffer depletion. The system must halt automatically, preventing the reporting of co-eluted, inaccurate data.

Phase 4: Sample Analysis (LC-MS/MS Alternative Note)

If the matrix is highly complex (e.g., wastewater), switch to the LC-MS/MS pathway. In ESI negative mode, aromatic sulfonates readily deprotonate to form [M−H]− . The most abundant and stable product ion during CID is the sulfite radical anion ( SO3∙−​ , m/z 80) or the neutral loss of SO2​ (64 Da). Monitoring the [M−H]−→SO3∙−​ transition provides unmatched selectivity, even in the presence of high inorganic sulfate backgrounds [3].

References

• Stanford Moore - Biographical Memoirs Source: National Academy of Sciences URL:[Link]

• Clean and efficient preparation method of 1, 6-Cleve's acid and 1, 7-Cleve's acid (Patent CN112142646A)

• Selective Determination of Aromatic Sulfonates in Landfill Leachates and Groundwater Using Microbore Liquid Chromatography Coupled with Mass Spectrometry Source: Analytical Chemistry (ACS Publications) URL:[Link]

• HPLC Methods for analysis of 2-Naphthalenesulfonic acid Source: HELIX Chromatography URL:[Link]

5-Nitronaphthalene-2-sulfonic Acid vs. Cleve's Acid in Industrial Dye Synthesis: A Mechanistic and Performance Comparison Guide

As a Senior Application Scientist in dye chemistry, the decision to utilize a nitro-aromatic precursor versus its pre-reduced amino counterpart is not merely a matter of stoichiometry—it is a strategic choice that dictates the reaction mechanism, environmental footprint, and the final chromophoric properties of the dye.

This guide objectively compares 5-Nitronaphthalene-2-sulfonic acid (5-NNSA) (the nitro precursor) and Cleve's Acid (specifically 1,6-Cleve's acid, the purified amino derivative)[1]. We will dissect their divergent roles in industrial dye synthesis, focusing on the causality behind their selection, self-validating experimental protocols, and quantitative performance metrics.

Mechanistic Causality: Why Choose Nitro vs. Amino?

While 5-NNSA and Cleve's acid represent two stages of the same synthetic lineage, their functional groups dictate entirely different chemical behaviors:

• 5-Nitronaphthalene-2-sulfonic acid (Nitro Precursor): The strongly electron-withdrawing −NO2​ group deactivates the naphthalene ring toward electrophilic attack but primes it for reduction. In industrial settings, 5-NNSA (and its derivatives) is deployed when the downstream dye synthesis inherently utilizes reducing conditions. Pre-reducing the intermediate would be a waste of unit operations and capital.

• Cleve's Acid (Amino Intermediate): The electron-donating −NH2​ group activates the ring and is capable of undergoing diazotization[1]. Azo dye synthesis requires exact stoichiometric control and high isomeric purity to achieve sharp absorption spectra ( λmax​ ). Therefore, the nitro precursor must be reduced, and the resulting 1,6 and 1,7-isomers strictly separated before the dye synthesis begins[2].

Workflow A: 5-NNSA Derivatives in Sulfur Dye Synthesis

In the production of sulfur dyes like Sulphur Blue 15 , utilizing a nitro-precursor such as 8-amino-5-nitronaphthalene-2-sulfonic acid is highly efficient[3].

The Causality: The sulfurization process relies on sodium polysulfide ( Na2​Sx​ ), which acts as both a sulfur-inserting agent and a potent reducing agent (via the Zinin reduction mechanism). Introducing the nitro-compound directly into the polysulfide melt allows for in situ reduction, bypassing the need for a separate catalytic hydrogenation step.

Protocol: In Situ Reduction and Sulfurization (Sulphur Blue 15)

• Indophenol Formation: Condense 8-amino-5-nitronaphthalene-2-sulfonic acid with 4-aminophenol under alkaline oxidation conditions (using sodium hypochlorite) to form an indophenol intermediate[3].

• Polysulfide Melt: Transfer the intermediate to a reactor containing aqueous sodium polysulfide. Reflux the mixture at 107–108 °C for 24 hours[3]. The polysulfide concurrently reduces the nitro group to an amine and introduces complex disulfide cross-links into the aromatic matrix.

• Oxidative Precipitation: The resulting leuco dye is highly soluble in the alkaline sulfide solution. Blow compressed air through the reactor to oxidize the leuco form, causing the final Sulphur Blue 15 dye to precipitate out of solution[3].

• Self-Validating Endpoint: Spot the soluble melt onto a piece of filter paper. A successful reaction will yield an olive-green spot that rapidly oxidizes to a dark blue color upon exposure to atmospheric oxygen[3].

Workflow demonstrating the in situ reduction of 5-nitro precursors in sulfur dye synthesis.

Workflow B: Cleve's Acid in Polyazo Dye Synthesis

For polyazo dyes such as Direct Black 80 , pre-purified Cleve's acid is mandatory.

The Causality: The nitration of naphthalene-2-sulfonic acid yields a mixed batch of 5-nitro and 8-nitro isomers. If this mixture is reduced and used directly in azo coupling, the 1,6 and 1,7-Cleve's acid isomers will couple at different rates, producing a dye with a muddy, broad chromophore. To achieve high-fidelity color, the isomers must be separated via the differential solubility of their magnesium salts prior to dye synthesis[2].

Protocol 1: Isomer Separation (Magnesium Salt Method)

• Reduction: Subject the mixed 5-nitro/8-nitronaphthalene-2-sulfonic acid solution to catalytic hydrogenation to form the mixed amines[2].

• Crystallization: Concentrate the filtrate to 60–80 g/L and add magnesium sulfate. The 1,6-Cleve's acid magnesium salt is significantly less soluble and will crystallize out of the solution[2].

• Acidification: Filter the slurry. Acidify the filter cake (1,6-isomer) and the filtrate (1,7-isomer) separately with 48% sulfuric acid to pH 2 to precipitate the highly pure free Cleve's acids[2].

Protocol 2: Diazotization and Azo Coupling (Direct Black 80)

• Slurry Preparation: Disperse 0.1 mol of purified 1,6-Cleve's acid in 200 mL of distilled water and add 25 mL of 30% HCl. Chill to 0–5 °C.

• Nitrosation: Slowly titrate 0.105 mol of NaNO2​ (30% aqueous) into the slurry, strictly maintaining the temperature below 5 °C to prevent diazonium decomposition.

• Self-Validating Endpoint: Spot the reaction mixture onto starch-iodide paper. An immediate, persistent blue-black color for 5 minutes confirms a slight excess of nitrous acid ( HONO ) and complete diazotization. Destroy excess HONO with sulfamic acid.

• Coupling: Couple the diazonium salt with the next aromatic component at a controlled pH to build the polyazo backbone of Direct Black 80.

Step-by-step diazotization and coupling of Cleve's acid to form polyazo dyes.

Quantitative Performance & Process Comparison

The following table summarizes the operational and chemical distinctions between deploying the nitro-precursor versus the purified amino-intermediate in industrial workflows.

Performance Metric	5-Nitronaphthalene-2-sulfonic acid (Nitro)	Cleve's Acid (1,6 / 1,7 Amino)
Functional Group	Nitro ( −NO2​ ), strongly electron-withdrawing	Amino ( −NH2​ ), strongly electron-donating
Primary Dye Class	Sulfur Dyes (e.g., Sulphur Blue 15)	Polyazo Dyes (e.g., Direct Black 80)
Reaction Role	In situ reducible intermediate	Diazonium precursor / Coupling component
Isomeric Purity Need	Low to Moderate (often used as mixed isomers)	Very High (requires Mg-salt separation)
Key Reagents	Sodium polysulfide ( Na2​Sx​ ), 4-aminophenol	Sodium nitrite ( NaNO2​ ), HCl, coupling amines
Process Effluent	High sulfide/thiosulfate load	Acidic aqueous waste, unreacted diazo salts
Cost Efficiency	High (Bypasses dedicated reduction steps)	Lower (Requires costly isomer separation)

References

• Cleve's acid | C10H9NO3S | CID 8386 - PubChem - NIH , nih.gov. Available at:[Link]

• Clean and efficient preparation method of 1, 6-Cleve's acid and 1, 7-Cleve's acid - Eureka , patsnap.com. Available at:[Link]

• Government of India Ministry of Environment, Forest and Climate Change (SEIAA Gujarat) , 164.100.213. Available at:[Link]

Sources

• 1. Cleve's acid | C10H9NO3S | CID 8386 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Clean and efficient preparation method of 1, 6-Cleve's acid and 1, 7-Cleve's acid - Eureka | Patsnap [eureka.patsnap.com]
• 3. Leuco Sulphur Blue 15 [chemicalbook.com]